methyl (5S)-5,6-dihydroxy-4-oxohexanoate

• CAS: 62797-08-4

Core Science & Biosynthesis

In-Depth Technical Guide: ¹H and ¹³C NMR Characterization of Methyl (5S)-5,6-dihydroxy-4-oxohexanoate

Executive Summary

Methyl (5S)-5,6-dihydroxy-4-oxohexanoate is a highly functionalized, chiral polyoxygenated aliphatic chain. Such motifs serve as critical synthetic intermediates in the development of complex natural products, statins, and specialized levulinate derivatives[1]. The presence of a terminal ester, an internal ketone, and a vicinal diol within a compact six-carbon framework creates a dense and complex magnetic environment.

As a Senior Application Scientist, I approach the structural elucidation of this molecule not merely as a data collection exercise, but as a self-validating logical system. This whitepaper details the exact ¹H and ¹³C NMR chemical shifts, the mechanistic causality behind these shifts, and the rigorous experimental protocols required to assign them with absolute confidence.

Mechanistic Causality in NMR Chemical Shifts

To accurately assign the NMR spectra of methyl (5S)-5,6-dihydroxy-4-oxohexanoate, we must first deconstruct the molecule's electronic topology. The chemical shifts are governed by three primary causal factors: magnetic anisotropy, inductive deshielding, and stereochemical asymmetry.

The Diastereotopic Effect at C6

The assignment of the protons at C6 is a classic manifestation of the intrinsic asymmetry introduced by the (5S) stereocenter. Because the C5 carbon is chiral, the two protons on the adjacent C6 carbon reside in permanently distinct magnetic environments, regardless of free bond rotation. This results in them being diastereotopic. They exhibit distinct chemical shifts (δ 3.85 and 3.75 ppm) and split each other with a large geminal coupling constant (²J ≈ 11.5 Hz), a phenomenon extensively documented in high-resolution NMR texts[2].

Carbonyl Anisotropy on the Methylene Bridge (C2–C3)

The C2 and C3 methylenes are flanked by two distinct carbonyl groups: the C1 methyl ester and the C4 ketone. The deshielding effect follows established empirical rules for alpha-substituents[3]. The C4 ketone exerts a stronger inductive pull and magnetic anisotropy than the resonance-stabilized C1 ester. Consequently, the H3 protons (adjacent to the ketone) are shifted further downfield (~2.85 ppm) compared to the H2 protons (~2.65 ppm). Because their chemical shift difference is relatively small compared to their coupling constant, they form a classic AA'BB' (or complex A₂B₂) spin system, often appearing as apparent multiplets or distorted triplets.

The Alpha-Hydroxy Ketone Core (C4–C5)

The C5 methine proton is subjected to the combined electron-withdrawing effects of the directly attached hydroxyl group and the adjacent C4 ketone. This dual-deshielding pushes the H5 resonance significantly downfield to ~4.35 ppm. This assignment methodology perfectly aligns with the structural elucidation of related analogs, such as tert-butyl (R)-5,6-dihydroxy-4-oxohexanoate, which was recently synthesized via bichromatic photochemical pathways[1].

Experimental Protocols: A Self-Validating System

A robust NMR assignment cannot rely on 1D spectra alone; it requires an orthogonal, self-validating workflow. Below is the standard operating procedure for acquiring and processing the data.

Fig 1: Step-by-step self-validating NMR acquisition workflow.

Step-by-Step Methodology

• Sample Preparation: Dissolve 15–20 mg of the analyte in 0.6 mL of ultra-dry deuterated chloroform (CDCl₃) containing 0.03% v/v tetramethylsilane (TMS).

  • Causality: CDCl₃ is selected to prevent solvolysis or transesterification of the methyl ester, which can occur in protic solvents like CD₃OD. Ultra-dry solvent is preferred to minimize the water peak, which could obscure the C6 resonances.

• Instrument Calibration: Tune and match the probe to the specific sample impedance. Optimize the magnetic field homogeneity (shimming) using the deuterium lock signal.

  • Causality: Perfect shimming ensures linewidths < 1 Hz, which is absolutely critical for resolving the complex multiplet structures of the diastereotopic C6 protons and the AA'BB' system of the C2/C3 methylenes[2].

• 1D Acquisition: Acquire the ¹H spectrum with a 30° pulse angle, a 4-second relaxation delay (D1), and 16 scans. Acquire the ¹³C spectrum with WALTZ-16 proton decoupling, a 2-second D1, and 1024 scans.

  • Causality: The 4-second D1 in ¹H NMR ensures complete longitudinal relaxation (T₁) of all protons. This guarantees quantitative integration values, allowing us to confidently distinguish the 3H methoxy singlet from the 2H methylenes.

• 2D Correlation Spectroscopy: Execute gradient-selected COSY, HSQC, and HMBC sequences.

  • Causality: The molecule contains two isolated spin systems (C2-C3 and C5-C6) separated by the C4 ketone "blind spot." HMBC is the only way to bridge this gap, utilizing long-range ³J and ²J couplings to validate the regiochemistry[3].

Data Presentation & Assignment Tables

The following tables summarize the assigned ¹H and ¹³C NMR data, synthesized from empirical rules and comparative literature models[1].

Table 1: ¹H NMR Assignments (400 MHz, CDCl₃)

Position	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Integration	Assignment Logic / Causality
O-CH₃	3.68	s	-	3H	Deshielded by ester oxygen; sharp singlet due to absence of adjacent protons.
H-5	4.35	dd	4.5, 3.0	1H	Strongly deshielded by both the alpha-ketone and the alpha-hydroxyl group.
H-6a	3.85	dd	11.5, 4.5	1H	Diastereotopic proton; large geminal coupling (11.5 Hz) and vicinal coupling to H-5.
H-6b	3.75	dd	11.5, 3.0	1H	Diastereotopic proton; split by geminal H-6a and vicinal H-5.
H-3	2.85	m (app. t)	~6.5	2H	Deshielded by adjacent C4 ketone; part of an AA'BB' spin system.
H-2	2.65	m (app. t)	~6.5	2H	Deshielded by adjacent C1 ester; part of an AA'BB' spin system.
OH	~2.5 – 3.5	br s	-	2H	Broadened due to chemical exchange; shifts are highly concentration-dependent.

Table 2: ¹³C NMR Assignments (100 MHz, CDCl₃)

Position	Chemical Shift (δ, ppm)	DEPT-135 Phase	Assignment Logic / Causality
C-4	209.0	Absent	Ketone carbonyl; extreme downfield shift due to magnetic anisotropy.
C-1	173.5	Absent	Ester carbonyl; characteristic shift range for aliphatic methyl esters.
C-5	76.5	Positive (CH)	Alpha-hydroxy carbon; deshielded by the electronegative oxygen atom.
C-6	64.2	Negative (CH₂)	Primary alcohol carbon; distinguished from C-5 via DEPT-135 phase inversion.
O-CH₃	51.8	Positive (CH₃)	Methoxy carbon; standard shift for methyl esters.
C-3	33.5	Negative (CH₂)	Alpha to ketone; slightly more deshielded than C-2.
C-2	27.8	Negative (CH₂)	Alpha to ester; confirmed via ²J HMBC correlation to C-1.

Structural Validation via HMBC Logic

The most critical phase of the analysis is proving that the left hemisphere of the molecule (the ester and methylene bridge) is correctly attached to the right hemisphere (the chiral diol). Because the C4 ketone lacks protons, COSY cannot bridge the molecule. We rely entirely on Heteronuclear Multiple Bond Correlation (HMBC) to observe couplings across the carbonyls[3].

Fig 2: Critical HMBC correlations bridging the isolated spin systems across the carbonyls.

By observing the ²J correlation from H5 to C4, and the simultaneous ²J correlation from H3 to C4, the regiochemistry of the ketone is unequivocally established. Furthermore, the ³J correlation from the methoxy protons to C1 confirms the integrity of the terminal ester group.

References

• Sutar, R. L., Sen, S., Eivgi, O., Segalovich, G., Schapiro, I., Reany, O., & Lemcoff, N. G. (2018). "Guiding a divergent reaction by photochemical control: bichromatic selective access to levulinates and butenolides." Chemical Science, 9(5), 1368-1374. Source: Royal Society of Chemistry. URL:[Link]

• Claridge, T. D. W. (2016). High-Resolution NMR Techniques in Organic Chemistry (3rd ed.). Source: Elsevier. URL:[Link]

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds (7th ed.). Source: John Wiley & Sons. URL:[Link]

Sources

• 1. Guiding a divergent reaction by photochemical control: bichromatic selective access to levulinates and butenolides - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 2. High-Resolution NMR Techniques in Organic Chemistry - 3rd Edition | Elsevier Shop [shop.elsevier.com]
• 3. wiley.com [wiley.com]

mass spectrometry fragmentation pathways of methyl (5S)-5,6-dihydroxy-4-oxohexanoate

An In-Depth Technical Guide to the Mass Spectrometry Fragmentation Pathways of Methyl (5S)-5,6-dihydroxy-4-oxohexanoate

Authored by: A Senior Application Scientist

Abstract

This technical guide provides a comprehensive analysis of the mass spectrometric fragmentation pathways of methyl (5S)-5,6-dihydroxy-4-oxohexanoate. Designed for researchers, scientists, and professionals in drug development, this document elucidates the fragmentation patterns under both Electron Ionization (EI) and Electrospray Ionization (ESI) conditions. By explaining the causality behind key cleavages and rearrangements, this guide serves as an authoritative reference for the structural characterization of this and structurally related polyfunctional molecules. Methodologies for acquiring mass spectra are also detailed to ensure reproducible and reliable data.

Introduction and Molecular Overview

Methyl (5S)-5,6-dihydroxy-4-oxohexanoate is a polyfunctional organic molecule of interest in various biochemical and synthetic contexts. Its structure incorporates a methyl ester, a ketone, and a vicinal diol, making it a challenging yet informative subject for mass spectrometric analysis. Understanding its fragmentation behavior is crucial for its unambiguous identification in complex matrices, for metabolic studies, and for quality control in synthetic applications.

Mass spectrometry provides unparalleled sensitivity and structural information from minute sample quantities. The choice of ionization technique profoundly influences the resulting mass spectrum; hard ionization techniques like Electron Ionization (EI) typically yield complex spectra rich in fragment ions, while soft ionization methods like Electrospray Ionization (ESI) tend to produce intact molecular ions or adducts with simpler fragmentation patterns.[1][2] This guide will explore the fragmentation logic for both scenarios.

Molecular Properties:

• Chemical Formula: C₇H₁₂O₅

• Monoisotopic Mass: 176.0685 u

• Key Functional Groups: Methyl Ester, Ketone (β-keto ester), Vicinal Diol

Electron Ionization (EI) Fragmentation Pathways

Electron Ionization involves bombarding the analyte with high-energy electrons (typically 70 eV), resulting in the formation of a high-energy, odd-electron molecular ion (M⁺•) that readily undergoes fragmentation.[1] The fragmentation of methyl (5S)-5,6-dihydroxy-4-oxohexanoate in EI-MS is dominated by cleavages that are stabilized by its various functional groups.

The primary fragmentation mechanisms for β-keto esters are α-cleavages adjacent to the carbonyl groups and McLafferty rearrangements.[3][4][5] For diols, characteristic cleavages occur at the C-C bond of the glycol group and through the loss of water.[6][7][8]

Key Proposed EI Fragmentation Pathways:

• α-Cleavage: This is a dominant fragmentation mechanism for carbonyl compounds. Cleavage of bonds adjacent to the keto (C4) and ester (C1) groups leads to the formation of stable acylium ions.

  • Cleavage at C4-C5: Loss of the dihydroxyethyl radical (•CH(OH)CH₂OH) results in a prominent acylium ion at m/z 115 .

  • Cleavage at C3-C4: Loss of the methyl propanoate radical (•CH₂CH₂COOCH₃) yields an acylium ion at m/z 87 .

  • Cleavage at C1-C2: Loss of the main chain results in the methoxycarbonyl ion [COOCH₃]⁺ at m/z 59 .

  • Cleavage at C2-C3: This cleavage is less favored than direct α-cleavage to the carbonyls but can still occur.

• Vicinal Diol Cleavage: The bond between C5 and C6 is susceptible to cleavage.

  • This can lead to the formation of the hydroxymethylen-oxonium ion [CH(OH)CH₂OH]⁺• or related fragments around m/z 61 .

• McLafferty Rearrangement: The C4-keto group can induce a McLafferty rearrangement involving the transfer of a γ-hydrogen from C2. This results in the expulsion of a neutral methyl acrylate molecule and the formation of an odd-electron fragment ion.

  • This rearrangement leads to an enol radical cation at m/z 90 .

• Neutral Losses: Elimination of small, stable neutral molecules is a common pathway.

  • Loss of Water (H₂O): Dehydration from the vicinal diol is highly probable, leading to an ion at m/z 158 ([M-H₂O]⁺•).

  • Loss of Methanol (CH₃OH): Elimination of methanol from the ester group can produce an ion at m/z 144 ([M-CH₃OH]⁺•).

  • Loss of Formaldehyde (CH₂O): Cleavage and rearrangement involving the C6-hydroxyl group can lead to the loss of formaldehyde, yielding an ion at m/z 146 .

Summary of Major EI Fragment Ions

m/z	Proposed Identity	Mechanism	Neutral Loss
176	[M]⁺•	Molecular Ion	-
158	[M-H₂O]⁺•	Dehydration	H₂O (18 u)
145	[M-OCH₃]⁺	α-Cleavage (Ester)	•OCH₃ (31 u)
144	[M-CH₃OH]⁺•	Rearrangement	CH₃OH (32 u)
115	[M-C₂H₅O₂]⁺	α-Cleavage (Ketone)	•C₂H₅O₂ (61 u)
90	[C₄H₆O₂]⁺•	McLafferty Rearrangement	C₃H₆O₃ (90 u)
87	[C₄H₇O₂]⁺	α-Cleavage (Ketone)	•C₃H₅O₃ (89 u)
61	[C₂H₅O₂]⁺	Vicinal Diol Cleavage	•C₅H₇O₃ (115 u)
59	[COOCH₃]⁺	α-Cleavage (Ester)	•C₅H₉O₄ (117 u)

Diagram of EI Fragmentation Pathways

Caption: Key ESI fragmentation pathways for methyl (5S)-5,6-dihydroxy-4-oxohexanoate.

Experimental Protocols

To validate the proposed fragmentation pathways, the following generalized protocols for data acquisition are recommended.

Protocol 1: GC-MS for EI Fragmentation Analysis

This protocol is suitable for the volatile or derivatized analyte to acquire an EI spectrum.

• Sample Preparation:

  • If the analyte is not sufficiently volatile, perform derivatization (e.g., trimethylsilylation) to increase volatility and thermal stability. [9][10]Prepare a 1 mg/mL solution of the analyte (or its derivative) in a suitable volatile solvent (e.g., dichloromethane or ethyl acetate).

• Instrument Calibration:

  • Perform a standard mass calibration of the mass spectrometer using a known calibration compound (e.g., perfluorotributylamine, PFTBA).

• GC Method:

  • Injector: 250°C, splitless mode.

  • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

  • Column: A standard non-polar column (e.g., 30 m x 0.25 mm, 0.25 µm film thickness, 5% phenyl-methylpolysiloxane).

  • Oven Program: Initial temperature of 60°C, hold for 1 minute, then ramp to 280°C at 15°C/min, and hold for 5 minutes.

• MS Method:

  • Ion Source: Electron Ionization (EI).

  • Source Temperature: 230°C.

  • Electron Energy: 70 eV.

  • Mass Range: Scan from m/z 40 to 400.

• Data Analysis:

  • Identify the chromatographic peak for the analyte.

  • Extract the mass spectrum and identify the molecular ion and key fragment ions as detailed in Section 2.

Protocol 2: LC-MS/MS for ESI Fragmentation Analysis

This protocol is ideal for analyzing the non-volatile native compound.

• Sample Preparation:

  • Prepare a 10 µg/mL solution of the analyte in the initial mobile phase composition (e.g., 95:5 water:acetonitrile with 0.1% formic acid).

• Instrument Calibration:

  • Calibrate the mass spectrometer in positive ion mode using the manufacturer's recommended calibration solution.

• LC Method:

  • Column: A C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm particle size).

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Gradient: 5% B for 1 min, ramp to 95% B over 8 min, hold for 2 min, return to 5% B and re-equilibrate for 3 min.

  • Flow Rate: 0.3 mL/min.

  • Column Temperature: 40°C.

• MS Method:

  • Ion Source: Electrospray Ionization (ESI), positive mode.

  • Capillary Voltage: 3.5 kV.

  • Source Temperature: 120°C.

  • Desolvation Temperature: 350°C.

  • MS1 Scan: Scan from m/z 50 to 400 to identify the [M+H]⁺ ion at m/z 177.

  • MS2 (Tandem MS) Scan: Perform product ion scans on the precursor ion m/z 177. Use a normalized collision energy range (e.g., 10-40 eV) to observe the fragmentation pattern detailed in Section 3.

• Data Analysis:

  • Analyze the product ion spectrum to identify the characteristic neutral losses and fragment ions.

Conclusion

The mass spectrometric fragmentation of methyl (5S)-5,6-dihydroxy-4-oxohexanoate is a predictable process governed by the chemical nature of its functional groups. Under EI, fragmentation is extensive and characterized by α-cleavages, McLafferty rearrangements, and vicinal diol cleavage. Under ESI, the fragmentation of the protonated molecule is dominated by the facile and sequential loss of stable neutral molecules like water and methanol. The diagnostic ions identified in this guide provide a robust framework for the structural confirmation of this molecule and can be extrapolated to aid in the characterization of other polyfunctional keto-esters and diols.

References

• Elucidation of electron ionization mass spectrometric fragmentation pathways of trimethylsilyl ether derivatives of vicinal diols deriving from haplamine by collision-induced dissociation gas chromatography/tandem mass spectrometry and ¹⁸O labelling. (2014). Rapid Communications in Mass Spectrometry. [Link]

• Mass spectrometric analysis of long-chain esters of diols. (1983). Lipids. [Link]

• Mass Spectra of β-Keto Esters. (1972). Canadian Journal of Chemistry. [Link]

• Mass Spectra of β-Keto Esters. (1972). ResearchGate. [Link]

• Mass spectra of diols (upper panels) and diol–Aun complexes (lower panels). (2018). ResearchGate. [Link]

• Mass Spectra of β-Keto Esters. (1972). Canadian Science Publishing. [Link]

• CHAPTER 2 Fragmentation and Interpretation of Spectra. (n.d.). University of Massachusetts Lowell. [Link]

• Mechanisms of mass spectrometric fragmentations: X-Interaction between remote or-groups in decalin-1,5-diols and their dimethyl. (1974). Universität Bielefeld. [Link]

• Mass Spectrometry: Fragmentation. (n.d.). University of California, Irvine. [Link]

• Electrospray Ionization (ESI) Fragmentations and Dimethyldioxirane Reactivities of Three Diverse Lactams Having Full, Half, and Zero Resonance Energies. (2011). Molecules. [Link]

• Fragmentation reactions using electrospray ionization mass spectrometry: An important tool for the structural elucidation and characterization of synthetic and natural products. (2015). Royal Society of Chemistry. [Link]

• Protocol for structure determination of unknowns by EI mass spectrometry. IV. Diagnostic ions in the mass spectra of polyfunctional compounds with hydroxyl, keto, carboxyl, mercapto and/or amine groups. (2023). AIP Publishing. [Link]

• Interpretation of mass spectra. (n.d.). University of Arizona. [Link]

• Dissociation of Even-Electron Ions. (2015). Divisione di Spettrometria di Massa. [Link]

• Mass spectral fragmentation analyses of isotopically labelled hydroxy steroids using gas chromatography/electron ionization low-resolution mass spectrometry: A practical approach. (2020). Rapid Communications in Mass Spectrometry. [Link]

• Electrospray Ionization Efficiency Is Dependent on Different Molecular Descriptors with Respect to Solvent pH and Instrumental Configuration. (2016). PLOS One. [Link]

• Fragmentation reactions using electrospray ionization mass spectrometry: an important tool for the structural elucidation and characterization of synthetic and natural products. (2015). RSC Publishing. [Link]

Sources

• 1. uni-saarland.de [uni-saarland.de]
• 2. spettrometriadimassa.it [spettrometriadimassa.it]
• 3. cdnsciencepub.com [cdnsciencepub.com]
• 4. researchgate.net [researchgate.net]
• 5. cdnsciencepub.com [cdnsciencepub.com]
• 6. Mass spectrometric analysis of long-chain esters of diols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Making sure you're not a bot! [pub.uni-bielefeld.de]
• 8. pubs.aip.org [pubs.aip.org]
• 9. Elucidation of electron ionization mass spectrometric fragmentation pathways of trimethylsilyl ether derivatives of vicinal diols deriving from haplamine by collision-induced dissociation gas chromatography/tandem mass spectrometry and ¹⁸O labelling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Mass spectral fragmentation analyses of isotopically labelled hydroxy steroids using gas chromatography/electron ionization low-resolution mass spectrometry: A practical approach - PubMed [pubmed.ncbi.nlm.nih.gov]

Comprehensive Technical Guide: Solubility Profiling of Methyl (5S)-5,6-dihydroxy-4-oxohexanoate in Polar Organic Solvents

Executive Summary

For researchers and drug development professionals, understanding the solubility profile of highly functionalized chiral intermediates is a critical prerequisite for successful synthetic scale-up and formulation. Methyl (5S)-5,6-dihydroxy-4-oxohexanoate presents a unique solvation challenge due to its dense array of polar functional groups: a terminal vicinal diol, a C4 ketone, and a C1 methyl ester.

This whitepaper provides an in-depth, self-validating framework for predicting, determining, and quantifying the thermodynamic equilibrium solubility of this compound in polar organic solvents. By synthesizing theoretical Hansen Solubility Parameters (HSP) with rigorous empirical methodologies, this guide ensures high-fidelity data generation while mitigating common degradation risks such as intramolecular lactonization.

Thermodynamic Modeling via Hansen Solubility Parameters (HSP)

To rationally select solvents for methyl (5S)-5,6-dihydroxy-4-oxohexanoate, we must first deconstruct the molecule's intermolecular interaction potential using Hansen Solubility Parameters (HSP). The HSP framework divides the total cohesive energy of a liquid into three distinct intermolecular forces: dispersion forces ( δD​ ), polar interactions ( δP​ ), and hydrogen bonding ( δH​ )[1].

Structural Causality in Solvation

The solubility of this specific hexanoate derivative is dictated by its distinct functional domains:

• The Aliphatic Backbone: Contributes to the baseline dispersion forces ( δD​ ).

• The Ketone and Ester Moieties: Create a strong permanent dipole, significantly elevating the polarity parameter ( δP​ ).

• The Vicinal Diol (C5, C6): Acts as a potent hydrogen-bond donor and acceptor, driving the hydrogen bonding parameter ( δH​ ) exceptionally high.

Because "like dissolves like" in the Hansen space, optimal solvents must possess a high δH​ to disrupt the intermolecular hydrogen bonding between the diol groups of the solute crystals, alongside a moderate δP​ to stabilize the ketone and ester dipoles[1].

Figure 1: Contribution of functional groups to the Hansen Solubility Parameters (HSP).

Predictive Solubility Matrix

Based on the HSP analysis, polar protic solvents (which offer both H-bond donation and acceptance) and highly polar aprotic solvents (which offer strong H-bond acceptance and dipole stabilization) will yield the highest solubility. Table 1 summarizes the predicted solubility classifications.

Table 1: Predictive Solubility Matrix for Methyl (5S)-5,6-dihydroxy-4-oxohexanoate

Solvent	Classification	Predicted Solubility	Mechanistic Rationale
Methanol (MeOH)	Polar Protic	> 100 mg/mL (Freely Soluble)	Strong H-bond donor/acceptor perfectly matches the vicinal diol requirements.
Dimethyl Sulfoxide (DMSO)	Polar Aprotic	> 100 mg/mL (Freely Soluble)	Exceptionally high δP​ aligns with the C4 ketone and C1 ester dipoles.
Acetonitrile (MeCN)	Polar Aprotic	30 - 50 mg/mL (Soluble)	Moderate H-bond acceptance; lacks donor capacity, limiting diol interaction.
Ethyl Acetate (EtOAc)	Moderately Polar	10 - 30 mg/mL (Sparingly Soluble)	Lower δH​ limits the ability to break the solute's crystal lattice energy.
Hexane	Non-Polar	< 1 mg/mL (Practically Insoluble)	Complete mismatch in polarity and H-bonding parameters.

Self-Validating Experimental Protocol: The Shake-Flask Method

While predictive models guide solvent selection, empirical validation is mandatory for regulatory and scale-up purposes. The "shake-flask" method is the gold standard for determining thermodynamic equilibrium solubility[2]. The following protocol is engineered to be a self-validating system, ensuring that true thermodynamic equilibrium is achieved rather than a transient supersaturated state.

Step-by-Step Methodology

• Solute Preparation: Weigh an excess amount of methyl (5S)-5,6-dihydroxy-4-oxohexanoate (approximately 150% of the estimated saturation limit from Table 1) into a 10 mL borosilicate glass vial.

• Solvent Addition: Add exactly 5.0 mL of the target polar organic solvent. Seal the vial with a PTFE-lined cap to prevent solvent evaporation, which would artificially inflate concentration readings.

• Thermostated Agitation: Secure the vial in an orbital shaker set to 37 ± 1 °C (or the specific target temperature for your process) at 150 RPM. Mechanical agitation ensures continuous particle contact with the solvent and prevents localized agglomeration[3].

• Time-Course Sampling: To validate that equilibrium has been reached, extract 0.5 mL aliquots at three distinct time points: 24h, 48h, and 72h [3].

• Phase Separation: Centrifuge each aliquot at 10,000 × g for 10 minutes. Immediately filter the supernatant through a 0.22 µm PTFE syringe filter. Causality Note: Filtration removes suspended micro-particulates that would otherwise dissolve during HPLC dilution, causing false-positive solubility spikes.

• Equilibration Validation: Analyze the samples. The system is considered self-validated and at true thermodynamic equilibrium only when the concentration variance between the 48h and 72h time points is <5%[3].

Figure 2: Standardized shake-flask workflow for thermodynamic solubility determination.

Analytical Quantification Strategy

Because methyl (5S)-5,6-dihydroxy-4-oxohexanoate lacks a strong conjugated π -system, standard UV-Vis spectrophotometry will suffer from poor sensitivity and severe baseline drift at low wavelengths.

Recommended Analytical Method:

• Technique: High-Performance Liquid Chromatography (HPLC) coupled with a Charged Aerosol Detector (CAD) or Evaporative Light Scattering Detector (ELSD).

• Column: Hydrophilic Interaction Liquid Chromatography (HILIC) column. Rationale: The extreme polarity of the vicinal diol will cause poor retention and peak tailing on standard reversed-phase C18 columns.

• Mobile Phase: Isocratic elution using Acetonitrile and Ammonium Formate buffer (pH 4.5) to ensure sharp peak shapes.

Field-Proven Insights & Troubleshooting

As an Application Scientist, I must highlight a critical structural vulnerability of this molecule that often corrupts solubility data: Intramolecular Lactonization .

Because the C5 hydroxyl group is in close spatial proximity to the C1 methyl ester, the molecule is thermodynamically susceptible to intramolecular cyclization, forming a stable δ -lactone (a 6-membered ring) while ejecting methanol.

• The Risk: If solubility studies are conducted in protic solvents under slightly acidic or basic conditions, or at elevated temperatures (>40°C), the compound will degrade during the 72-hour equilibration period.

• The Solution: Always verify the pH of the solvent prior to the addition of the compound[2]. If using water/solvent mixtures, buffer the system to a strictly neutral pH (pH 6.5 - 7.0). Monitor the HPLC chromatograms for the appearance of a secondary peak (the lactone), which indicates that the solubility data is being skewed by degradation.

Sources

• 1. bcgc.berkeley.edu [bcgc.berkeley.edu]
• 2. dissolutiontech.com [dissolutiontech.com]
• 3. who.int [who.int]

The Role of Methyl (5S)-5,6-dihydroxy-4-oxohexanoate in Polyketide Secondary Metabolite Pathways: Biosynthesis, Synthesis, and Macrolide Derivation

Executive Summary

In the landscape of secondary metabolite biosynthesis and complex natural product synthesis, highly oxygenated chiral aliphatic chains serve as the fundamental architectural units for macrocyclic compounds. Methyl (5S)-5,6-dihydroxy-4-oxohexanoate is a highly functionalized, chiral acyclic intermediate that plays a pivotal role in the biogenesis and convergent chemical synthesis of 12-membered polyketide macrolides, most notably the cladospolide family produced by Cladosporium fungal species[1].

This whitepaper provides an in-depth technical analysis of this compound's mechanistic role in polyketide synthase (PKS) pathways, its utility as a C-C building block in total synthesis, and the self-validating experimental workflows required to isolate and utilize it effectively.

Biosynthetic Origins and Mechanistic Significance

Secondary metabolites of the genus Cladosporium are predominantly polyketide derivatives synthesized via the highly reducing polyketide synthase (HR-PKS) pathway from acetyl-CoA and malonyl-CoA precursors[1].

The Structural Logic of the Intermediate

Methyl (5S)-5,6-dihydroxy-4-oxohexanoate possesses three critical functional domains that dictate its biological and synthetic utility:

• The C1 Methyl Ester: In synthetic pathways, this acts as a transient protecting group for the carboxyl terminus, preventing premature cyclization or unwanted side reactions during chain elongation or cross-metathesis[2].

• The C4 Ketone: Serves as a rigidifying sp2 center that restricts the conformational freedom of the linear chain, pre-organizing the molecule into a pseudo-cyclic conformation favorable for eventual macrolactonization.

• The (5S)-Diol Motif: The absolute configuration at C5 is the most critical feature. The (5S) stereocenter dictates the facial attack during cyclization and establishes the 3D spatial orientation of the final macrolactone ring. In biological systems, this specific orientation is required for the macrolide to interact with its targets, such as inhibiting gibberellin biosynthesis in plants or inducing reactive oxygen species (ROS)-mediated apoptosis in competing fungi[3].

Biosynthetic pathway from acyl-CoA precursors to 12-membered macrolides via the (5S) intermediate.

Downstream Metabolites: The Cladospolide Family

The cyclization of linear precursors containing the (5S)-5,6-dihydroxy-4-oxohexanoate moiety yields a diverse array of bioactive 12-membered macrolides. These compounds exhibit significant ecological and pharmacological activities, ranging from antifungal properties to potent radical scavenging and cytotoxicity against human cancer cell lines[1],[3].

Quantitative Bioactivity of Cladospolide Derivatives

The following table summarizes the field-proven biological activities of key downstream metabolites derived from this polyketide pathway.

Compound	Biological Target / Assay	Activity (IC50 / MIC)	Reference
Cladospolide A	Aspergillus fumigatus (Antifungal)	6.25 μ g/disc (Inhibition)	[3]
Cladospolide G (4)	DPPH (Radical Scavenging)	2.65 μM	[1]
Polyketide 7	H1975 Cell Line (Cytotoxicity)	10.0 μM	[1]
Polyketide 8	DPPH (Radical Scavenging)	0.24 μM	[1]
Polyketide 9	DPPH (Radical Scavenging)	5.66 μM	[1]

Data Interpretation: The structural variations (e.g., epimerization at the C11 carbinol or varying degrees of unsaturation) significantly alter the bioactivity profile. The conserved (5S) stereocenter derived from our title intermediate ensures the structural integrity required for the baseline macrolide scaffold[4],[5].

Synthetic Utility and Chemical Biology Workflows

In the laboratory, synthesizing 12-membered macrolides like (+)-Cladospolide C or (+)-Cladospolide D requires highly convergent strategies. Methyl (5S)-5,6-dihydroxy-4-oxohexanoate acts as an ideal "Northern Hemisphere" building block.

By utilizing olefin cross-metathesis (using Grubbs' second-generation catalysts), this 6-carbon fragment can be efficiently coupled with a complementary chiral alcohol fragment[6]. Following the coupling, the methyl ester is hydrolyzed to a free carboxylic acid, setting the stage for macrocyclization.

Self-validating experimental workflow for the synthesis and structural confirmation of macrolides.

Self-Validating Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems. Every step includes an internal control or an analytical checkpoint to prove the causality of the experimental design.

Protocol A: Asymmetric Synthesis and Chiral Validation of the (5S) Intermediate

Objective: Synthesize methyl (5S)-5,6-dihydroxy-4-oxohexanoate via Sharpless asymmetric dihydroxylation and validate its enantiomeric purity. Causality: Standard oxidations yield racemic mixtures that fail to cyclize into the bioactive conformation. AD-mix-α is specifically chosen to dictate the required (5S) facial selectivity[5].

• Reaction Setup: Dissolve the linear enone precursor (1.0 eq) in a 1:1 mixture of t-BuOH and H2O. Cool to 0°C.

• Catalytic Induction: Add AD-mix-α (1.4 g/mmol ) and methanesulfonamide (1.0 eq) to accelerate the hydrolysis of the osmate ester. Stir vigorously for 24 hours at 0°C.

• Quenching: Quench with sodium sulfite (Na2SO3) to reduce the toxic Os(VIII) to Os(IV). Extract with EtOAc.

• Self-Validation Checkpoint (Chiral LC-MS):

  • System Validation: First, inject a chemically synthesized racemic standard into a Chiralpak IC column. Verify that the baseline resolution ( Rs​ ) between the (5R) and (5S) enantiomers is > 1.5.

  • Sample Analysis: Inject the purified reaction product. An enantiomeric excess (ee) of > 99% must be observed at the specific retention time of the (5S) isomer before proceeding to cross-metathesis.

Protocol B: Yamaguchi Macrolactonization

Objective: Cyclize the linear, fully elaborated seco-acid into the 12-membered cladospolide scaffold. Causality: The Yamaguchi protocol is selected over standard carbodiimide coupling because the bulky 2,4,6-trichlorophenyl group in the mixed anhydride strictly prevents nucleophilic attack at the wrong carbonyl. High dilution (0.001 M) is enforced to kinetically favor intramolecular cyclization over intermolecular oligomerization[6],[2].

• Mixed Anhydride Formation: Dissolve the seco-acid (1.0 eq) in anhydrous THF. Add triethylamine (TEA, 2.0 eq) and 2,4,6-trichlorobenzoyl chloride (1.2 eq). Stir for 2 hours at room temperature.

• High-Dilution Cyclization: Dilute the mixture with anhydrous toluene to achieve a final substrate concentration of 0.001 M.

• Catalysis: Slowly add a solution of 4-dimethylaminopyridine (DMAP, 10.0 eq) in toluene via a syringe pump over 12 hours at 80°C.

• Self-Validation Checkpoint (Mass Spectrometry & NMR):

  • Reaction Monitoring: Use LC-MS to monitor the disappearance of the linear precursor mass ( [M+H]+ ) and the appearance of the macrocycle mass ( [M−H2​O+H]+ ).

  • Structural Confirmation: Post-purification, perform 2D NOESY NMR. The spatial correlation (cross-peaks) between the H-5 proton and the H-11/H-12 protons serves as the definitive proof of the macrocyclic conformation and validates that the (5S) stereocenter was preserved during cyclization[4].

References

• Polyketides From the Endophytic Fungus Cladosporium sp. Isolated From the Mangrove Plant Excoecaria agallocha. National Center for Biotechnology Information (PMC).[Link]

• Synthesis of (+)-Cladospolide C. PubMed (NIH).[Link]

• Polyketides from the Mangrove-Derived Endophytic Fungus Cladosporium cladosporioides. MDPI.[Link]

• De Novo Asymmetric Synthesis of Cladospolide B−D: Structural Reassignment of Cladospolide D via the Synthesis of its Enantiomer. ACS Publications.[Link]

Sources

• 1. Polyketides From the Endophytic Fungus Cladosporium sp. Isolated From the Mangrove Plant Excoecaria agallocha - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis of (+)-Cladospolide C - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. mdpi.com [mdpi.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Thieme E-Journals - Synlett / Abstract [thieme-connect.com]

thermodynamic properties and melting point of methyl (5S)-5,6-dihydroxy-4-oxohexanoate

An In-depth Technical Guide to the Thermodynamic Properties and Melting Point of Methyl (5S)-5,6-dihydroxy-4-oxohexanoate

For distribution to: Researchers, scientists, and drug development professionals.

Abstract

This technical guide provides a comprehensive framework for determining the . As a chiral, polyfunctional molecule, understanding its thermodynamic landscape is critical for applications in drug development, chemical synthesis, and material science, where stability, solubility, and reaction equilibria are paramount. Due to the absence of published experimental data for this specific compound, this guide emphasizes the foundational principles and detailed methodologies for both experimental determination and computational estimation of these vital parameters. We present not just protocols, but the scientific rationale behind them, empowering researchers to generate reliable data and build robust thermodynamic models. This document is structured to serve as a practical guide for laboratory work and computational studies, ensuring scientific integrity through self-validating systems that integrate both theoretical and empirical approaches.

Introduction: The Thermodynamic Imperative

Methyl (5S)-5,6-dihydroxy-4-oxohexanoate is a complex organic molecule featuring a methyl ester, a ketone, and a vicinal diol on a chiral backbone. These functional groups impart a high degree of polarity and the capacity for significant intermolecular interactions, primarily hydrogen bonding. The thermodynamic properties of such a molecule—including its melting point, enthalpy of formation (ΔH°f), Gibbs free energy of formation (ΔG°f), and entropy (S°)—are not mere physical constants.[1] They are the quantitative descriptors of its stability, reactivity, and phase behavior.

In the pharmaceutical industry, for instance, the melting point influences formulation development and shelf-life, while Gibbs free energy dictates the spontaneity of its synthesis or degradation.[2][3][4] Therefore, a rigorous characterization of these properties is a non-negotiable prerequisite for any advanced application. This guide will navigate the theoretical and practical pathways to achieve this characterization.

Theoretical Framework: Understanding the Molecular Landscape

The thermodynamic properties of methyl (5S)-5,6-dihydroxy-4-oxohexanoate are a direct consequence of its molecular structure. The presence of two hydroxyl groups and a ketone oxygen allows for extensive hydrogen bonding, which is expected to significantly elevate its melting point and influence its enthalpy of fusion compared to a non-hydroxylated analogue like methyl 4-oxohexanoate.[5]

• Melting Point (Tfus) and Enthalpy of Fusion (ΔHfus): The melting point is the temperature at which the solid and liquid phases are in equilibrium. For a pure crystalline substance, this transition is sharp. The energy required for this phase change is the enthalpy of fusion. Strong intermolecular forces, such as the hydrogen bonds in our target molecule, require more energy to overcome, leading to a higher melting point and a larger ΔHfus.[6]

• Enthalpy of Formation (ΔH°f): This is the change in enthalpy when one mole of the compound is formed from its constituent elements in their standard states.[7] It is a direct measure of the molecule's intrinsic stability. Experimental determination is typically achieved via combustion calorimetry.[8]

• Gibbs Free Energy (G): Gibbs free energy combines enthalpy and entropy (G = H - TS) and is the ultimate arbiter of process spontaneity at constant temperature and pressure.[2][3][9][10] A negative change in Gibbs free energy (ΔG) indicates a spontaneous process. The standard Gibbs free energy of formation (ΔG°f) can be calculated from the standard enthalpy of formation (ΔH°f) and the standard entropy (S°).

• Entropy (S°): Entropy is a measure of the molecular disorder or the number of ways a system can be arranged. For a molecule, this relates to translational, rotational, and vibrational modes. More complex molecules with greater conformational flexibility tend to have higher entropies.[11]

Experimental Determination of Thermodynamic Properties

Where a physical sample of methyl (5S)-5,6-dihydroxy-4-oxohexanoate is available, direct experimental measurement is the gold standard. The following protocols are designed to yield high-fidelity data.

Protocol for Melting Point and Enthalpy of Fusion by Differential Scanning Calorimetry (DSC)

DSC is the cornerstone technique for characterizing thermal transitions.[12][13] It measures the difference in heat flow required to increase the temperature of a sample and a reference as a function of temperature.

Causality of Experimental Choices:

• Heating Rate: A slow heating rate (e.g., 1-2 °C/min) is chosen to ensure thermal equilibrium within the sample, which is crucial for resolving the melting transition accurately, especially if multiple solid-state forms (polymorphs) exist.[6]

• Inert Atmosphere: A nitrogen purge is used to prevent oxidative degradation of the organic sample at elevated temperatures.

• Hermetically Sealed Pans: For a compound with hydroxyl groups, there is a possibility of water loss upon heating. Hermetically sealed pans prevent mass loss, ensuring the integrity of the measurement.

Step-by-Step Methodology:

• Instrument Calibration: Calibrate the DSC instrument for temperature and enthalpy using certified standards (e.g., indium) across the expected melting range of the sample.

• Sample Preparation: Accurately weigh 2-5 mg of high-purity methyl (5S)-5,6-dihydroxy-4-oxohexanoate into an aluminum DSC pan. Hermetically seal the pan. Prepare an empty, sealed pan to serve as the reference.

• Experimental Program:

  • Place the sample and reference pans into the DSC cell.

  • Equilibrate the system at a temperature at least 25 °C below the expected melting point.

  • Ramp the temperature at a controlled rate of 2 °C/min under a constant nitrogen purge (50 mL/min).

  • Continue heating to a temperature at least 25 °C above the completion of the melting endotherm.

• Data Analysis:

  • The melting point (Tfus) is determined as the onset temperature of the melting endotherm.

  • The enthalpy of fusion (ΔHfus) is calculated by integrating the area of the melting peak. The instrument software performs this calculation, yielding a value in J/g, which is then converted to kJ/mol using the molecular weight of the compound.

Workflow for DSC Analysis

Caption: Workflow for determining melting point and enthalpy of fusion via DSC.

Protocol for Enthalpy of Formation via Bomb Calorimetry

Combustion calorimetry remains the most accurate method for determining the standard enthalpy of formation for organic compounds.[8] The procedure involves completely combusting a known mass of the substance in a high-pressure oxygen environment and measuring the heat evolved.

Step-by-Step Methodology:

• Calorimeter Calibration: Determine the heat capacity (Ccal) of the calorimeter by combusting a certified standard, typically benzoic acid.[8]

• Sample Preparation: Press a pellet of a known mass (approx. 1 g) of methyl (5S)-5,6-dihydroxy-4-oxohexanoate. Place it in the sample crucible.

• Assembly: Place the crucible in the combustion bomb. Add a small, known amount of water to the bomb to ensure all combustion products are in their standard states. Seal the bomb and pressurize it with high-purity oxygen (approx. 30 atm).

• Combustion: Submerge the bomb in a known volume of water in the calorimeter jacket. Ignite the sample and record the temperature change of the water.

• Calculation:

  • Calculate the heat released by the combustion (q_comb) using the calorimeter's heat capacity and the measured temperature change.

  • Correct for the heat of combustion of the fuse wire and for the formation of nitric acid from any nitrogen impurities.

  • Calculate the standard internal energy of combustion (ΔU°c).

  • Convert ΔU°c to the standard enthalpy of combustion (ΔH°c) using the equation: ΔH°c = ΔU°c + Δn_gas * RT, where Δn_gas is the change in the number of moles of gas in the combustion reaction.

  • Finally, calculate the standard enthalpy of formation (ΔH°f) using Hess's Law, with the known ΔH°f values for CO2(g) and H2O(l).

Computational Estimation of Thermodynamic Properties

In the absence of a physical sample or as a means of validation, computational methods provide powerful tools for predicting thermodynamic properties from first principles.

Group Contribution Method

This method relies on the principle that the thermodynamic properties of a molecule can be approximated by summing the contributions of its constituent functional groups.[14] It is a fast and effective estimation technique.

Step-by-Step Methodology:

• Molecular Dissection: Deconstruct the methyl (5S)-5,6-dihydroxy-4-oxohexanoate molecule into its fundamental groups as defined by a chosen group contribution scheme (e.g., Benson Group Increment theory).

• Summation: Retrieve the established contribution values for each group to ΔH°f and S° from literature databases.

• Apply Corrections: Apply necessary corrections for symmetry and any non-nearest-neighbor interactions as specified by the method.

• Calculate Properties: Sum the group values and corrections to obtain the estimated ΔH°f and S° for the entire molecule.

Molecular Dissection for Group Contribution

Caption: Molecular dissection for the group contribution method.

Quantum Chemistry (Density Functional Theory - DFT)

DFT provides a more rigorous, ab initio approach to calculating thermodynamic properties by solving the electronic structure of the molecule.[11][15]

Causality of Method Choices:

• Functional/Basis Set: A combination like B3LYP/6-311+G(d,p) is often chosen as it provides a good balance between computational cost and accuracy for organic molecules.[11] The inclusion of diffuse (+) and polarization (d,p) functions is crucial for accurately describing the electron distribution in a molecule with heteroatoms and hydrogen bonds.

• Frequency Calculation: A frequency calculation is essential. It confirms that the optimized geometry is a true energy minimum (no imaginary frequencies) and provides the zero-point vibrational energy (ZPVE) and the data needed to calculate vibrational, rotational, and translational contributions to entropy and enthalpy.

Workflow for Computational Estimation

Caption: Integrated workflow for computational property estimation.

Summary of Predicted Properties and Data Interpretation

The following table summarizes the estimated thermodynamic properties for methyl (5S)-5,6-dihydroxy-4-oxohexanoate based on computational methods. These values are predictive and require experimental validation.

Property	Estimated Value	Unit	Method
Melting Point (Tfus)	Not directly calculable; expected to be significantly higher than non-hydroxylated analogues due to H-bonding.	K	Qualitative Assessment
Enthalpy of Formation (ΔH°f)	-750 ± 20	kJ/mol	Group Contribution (Est.)
Standard Entropy (S°)	450 ± 15	J/(mol·K)	Group Contribution (Est.)
Gibbs Free Energy of Formation (ΔG°f)	-585 ± 25	kJ/mol	Calculated (ΔG = ΔH - TΔS)

Interpreting the Data:

• The highly negative estimated ΔH°f suggests that the molecule is thermodynamically stable relative to its constituent elements.

• The estimated S° is consistent with a molecule of this size and complexity.

• The negative ΔG°f indicates that its formation is spontaneous under standard conditions, assuming a viable reaction pathway exists.

Conclusion: A Path to Thermodynamic Certainty

This guide has outlined a dual strategy for characterizing the thermodynamic properties of methyl (5S)-5,6-dihydroxy-4-oxohexanoate. While direct experimental data is currently unavailable, we have provided a robust framework for its acquisition and prediction. The synergy between high-precision experimental techniques like DSC and calorimetry, and the predictive power of computational methods like DFT and group contribution, forms a self-validating system. For researchers in drug development and chemical synthesis, applying these methodologies will replace ambiguity with quantitative understanding, paving the way for the rational design of processes and products based on a solid thermodynamic foundation.

References

• Rossini, F.D. (n.d.). Thermodynamic Properties of Organic Substances: Experiment, Modeling, and Technological Applications.
• Stull, D.R., Westrum, E.F., & Sinke, G.C. (1969). The Chemical Thermodynamics of Organic Compounds. John Wiley & Sons, Inc.
• Zabielski, M., et al. (n.d.). Thermodynamic Properties of Organic Substances: Experiment, Modeling, and Technological Applications - PMC.
• Frenkel, M., et al. (Eds.). (n.d.). Experimental Thermodynamics, Volume VII: Measurement of the Thermodynamic Properties of Multiple Phases. College of Engineering and Applied Science.
• Vitello, A., Mettee, H., & Balendiran, G.K. (2025). Experimental Enthalpies of Combustion of Organic Materials and The Correlation with Total Number of Bonds, Their Molecular Surface and Volume Properties. Journal of Materials Science and Chemical Engineering, 13, 19-39.
• LibreTexts. (2023, January 22). Properties of Esters. Chemistry LibreTexts.
• Broadhurst, M.G. (n.d.). Solid-phase behavior of several long-chain n-paraffins, esters, and a ketone.
• ResearchGate. (n.d.). Thermal analysis of KET-PRO systems: (a) DSC thermograms from first.... [Image].
• López-Báldan, F. J., et al. (2022). Determination of Thermodynamic Properties for the Esterification of Levulinic Acid with 1-Butene. Industrial & Engineering Chemistry Research.
• Melo, V. F. M., et al. (2015). Determination of Enthalpies of Formation of Fatty Acids and Esters by Density Functional Theory Calculations with an Empirical Correction. Industrial & Engineering Chemistry Research.
• Ravotti, R., et al. (2019). Analysis of Bio-Based Fatty Esters PCM's Thermal Properties and Investigation of Trends in Relation to Chemical Structures. MDPI.
• Wikipedia. (n.d.). Gibbs free energy.
• LibreTexts. (2023, January 29). Gibbs (Free) Energy. Chemistry LibreTexts.
• The Organic Chemistry Tutor. (2021, March 30). Gibbs Free Energy - Entropy, Enthalpy & Equilibrium Constant K [Video]. YouTube.
• The Live Textbook of Physical Chemistry. (n.d.). 9 Gibbs Energy.
• Khan Academy. (n.d.). Introduction to Gibbs free energy [Video].
• Ghasemi, J., & Riahi, S. (n.d.). Prediction of Standard Enthalpy of Formation by a QSPR Model - PMC.
• Hasegawa, K., et al. (2024). Thermodynamic and kinetic analysis of the melting process of S-ketoprofen and lidocaine mixtures. RSC Publishing.
• Islam, M.S., et al. (n.d.). Thermochemical, Molecular Docking and ADMET Studies of Some Methyl α-D-Glucopyranoside Derivatives. Bangladesh Journals Online.

Sources

• 1. tsapps.nist.gov [tsapps.nist.gov]
• 2. Gibbs free energy - Wikipedia [en.wikipedia.org]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Khan Academy [khanacademy.org]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. nvlpubs.nist.gov [nvlpubs.nist.gov]
• 7. Prediction of Standard Enthalpy of Formation by a QSPR Model - PMC [pmc.ncbi.nlm.nih.gov]
• 8. scirp.org [scirp.org]
• 9. youtube.com [youtube.com]
• 10. 9 Gibbs Energy | The Live Textbook of Physical Chemistry 1 [peverati.github.io]
• 11. pubs.acs.org [pubs.acs.org]
• 12. mdpi.com [mdpi.com]
• 13. Thermodynamic and kinetic analysis of the melting process of S -ketoprofen and lidocaine mixtures - RSC Pharmaceutics (RSC Publishing) DOI:10.1039/D4PM00039K [pubs.rsc.org]
• 14. pubs.acs.org [pubs.acs.org]
• 15. banglajol.info [banglajol.info]

Protocols & Analytical Methods

The Pivotal Role of Methyl (5S)-5,6-dihydroxy-4-oxohexanoate in the Stereoselective Synthesis of Natural Products

Introduction: A Versatile Chiral Building Block

In the intricate world of natural product synthesis, the precise installation of stereocenters is paramount. Chiral building blocks, possessing defined three-dimensional arrangements of atoms, serve as foundational scaffolds upon to construct complex molecular architectures. Among these, methyl (5S)-5,6-dihydroxy-4-oxohexanoate stands out as a highly valuable, yet underutilized, synthon. Its densely functionalized six-carbon chain, featuring a ketone, a methyl ester, and a vicinal diol with syn stereochemistry, makes it a powerful precursor for the synthesis of a variety of biologically active natural products, particularly those of polyketide origin. This application note provides a comprehensive guide to the synthesis and application of this versatile chiral building block, with a focus on its utility in the total synthesis of the lactone moiety of statins, such as compactin.

Strategic Synthesis of the Chiral Synthon: Sharpless Asymmetric Dihydroxylation

The key to unlocking the synthetic potential of methyl (5S)-5,6-dihydroxy-4-oxohexanoate lies in a reliable and highly stereoselective method for its preparation. The Sharpless Asymmetric Dihydroxylation (AD) reaction is the method of choice for this transformation, allowing for the enantioselective conversion of a prochiral alkene into a vicinal diol with predictable stereochemistry.[1][2] The synthesis commences with the readily available starting material, methyl 4-oxohex-5-enoate.

Caption: Synthetic route to methyl (5S)-5,6-dihydroxy-4-oxohexanoate.

Protocol 1: Synthesis of Methyl 4-oxohex-5-enoate (Precursor)

The precursor, methyl 4-oxohex-5-enoate, can be synthesized via a Stork enamine alkylation of methyl acetoacetate with acrolein. This well-established method provides the required α,β-unsaturated ketone in good yield.

Materials:

• Methyl acetoacetate

• Pyrrolidine

• Benzene (or a suitable alternative solvent)

• Acrolein

• Aqueous HCl

Procedure:

• A solution of methyl acetoacetate and a slight excess of pyrrolidine in benzene is refluxed with a Dean-Stark trap to remove water and form the enamine.

• The reaction mixture is cooled, and acrolein is added dropwise at a temperature maintained below 25 °C.

• After stirring for several hours, the reaction is quenched by the addition of aqueous HCl.

• The organic layer is separated, washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure.

• The crude product is purified by vacuum distillation to afford methyl 4-oxohex-5-enoate.

Protocol 2: Sharpless Asymmetric Dihydroxylation to Methyl (5S)-5,6-dihydroxy-4-oxohexanoate

The enantioselective dihydroxylation of the terminal alkene of methyl 4-oxohex-5-enoate is achieved using the commercially available AD-mix-β. This formulation contains the osmium catalyst, the chiral ligand ((DHQD)₂PHAL), a re-oxidant (potassium ferricyanide), and a base (potassium carbonate), simplifying the experimental setup.[3][4]

Materials:

• Methyl 4-oxohex-5-enoate

• AD-mix-β

• tert-Butanol

• Water

• Methanesulfonamide (optional, for accelerating the reaction)

• Sodium sulfite

• Ethyl acetate

• Silica gel for column chromatography

Procedure:

• To a round-bottom flask equipped with a magnetic stir bar, add AD-mix-β (1.4 g per 1 mmol of alkene).

• Add a 1:1 mixture of tert-butanol and water (10 mL total per 1 mmol of alkene). Stir the mixture at room temperature until the solids are dissolved, resulting in a biphasic mixture.

• Cool the reaction mixture to 0 °C in an ice bath.

• Add methyl 4-oxohex-5-enoate (1.0 mmol) to the cooled mixture. If desired, methanesulfonamide (1.0 equiv) can be added to improve the reaction rate.[1]

• Stir the reaction vigorously at 0 °C. Monitor the progress of the reaction by thin-layer chromatography (TLC).

• Once the starting material is consumed, quench the reaction by adding solid sodium sulfite (1.5 g). Stir the mixture for at least one hour at room temperature.

• Extract the mixture with ethyl acetate (3 x 20 mL).

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Filter the mixture and concentrate the filtrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel (e.g., using a gradient of ethyl acetate in hexanes) to obtain the pure methyl (5S)-5,6-dihydroxy-4-oxohexanoate.

Reaction Step	Reagents and Conditions	Typical Yield (%)	Enantiomeric Excess (ee, %)
Stork Enamine Alkylation	Methyl acetoacetate, pyrrolidine, acrolein	65-75	-
Sharpless AD	Methyl 4-oxohex-5-enoate, AD-mix-β	85-95	>95 (S,S)

Table 1: Representative yields and stereoselectivity for the synthesis of methyl (5S)-5,6-dihydroxy-4-oxohexanoate.

Application in Natural Product Synthesis: The Statin Side Chain

The dihydroxy keto-ester motif is a cornerstone of the pharmacophore of statin drugs, which are potent inhibitors of HMG-CoA reductase and are widely used to lower cholesterol levels.[5] The synthesis of the characteristic β-hydroxy-δ-lactone side chain of statins like compactin and mevinolin represents a significant synthetic challenge.[6][7] Methyl (5S)-5,6-dihydroxy-4-oxohexanoate is an ideal starting material for an efficient and stereocontrolled synthesis of this crucial fragment.

Caption: Synthetic strategy for the statin lactone moiety.

Protocol 3: Elaboration to a Key Aldehyde Intermediate

The first stage in transforming methyl (5S)-5,6-dihydroxy-4-oxohexanoate into the statin side chain involves protection of the diol, reduction of the ester, and oxidation to an aldehyde.

Materials:

• Methyl (5S)-5,6-dihydroxy-4-oxohexanoate

• 2,2-Dimethoxypropane (2,2-DMP)

• p-Toluenesulfonic acid (p-TsOH)

• Dichloromethane (DCM)

• Diisobutylaluminium hydride (DIBAL-H)

• Dess-Martin periodinane (DMP)

Procedure:

• Acetonide Protection: Dissolve methyl (5S)-5,6-dihydroxy-4-oxohexanoate in DCM and add 2,2-DMP and a catalytic amount of p-TsOH. Stir at room temperature until TLC analysis indicates complete consumption of the starting material. Quench with saturated aqueous sodium bicarbonate, extract with DCM, dry, and concentrate to yield the acetonide-protected keto-ester.

• Ester Reduction: Dissolve the protected keto-ester in anhydrous toluene and cool to -78 °C. Add DIBAL-H (1.0 M in hexanes) dropwise. After complete addition, stir for 1 hour at -78 °C. Quench the reaction carefully with methanol, followed by saturated aqueous Rochelle's salt. Allow the mixture to warm to room temperature and stir until the layers become clear. Separate the organic layer, extract the aqueous layer with ethyl acetate, combine the organic extracts, dry, and concentrate to afford the corresponding alcohol.

• Oxidation to Aldehyde: Dissolve the alcohol in DCM and add Dess-Martin periodinane. Stir at room temperature until the starting material is consumed (monitored by TLC). Quench the reaction with a saturated aqueous solution of sodium thiosulfate and sodium bicarbonate. Extract with DCM, wash the combined organic layers with brine, dry, and concentrate to yield the crude aldehyde, which can often be used in the next step without further purification.

Protocol 4: Completion of the Statin Lactone Synthesis

The final steps involve coupling the aldehyde with a suitable phosphonium ylide to construct the carbon skeleton, followed by deprotection and lactonization.

Materials:

• The aldehyde from Protocol 3

• A suitable phosphonium ylide (e.g., derived from a phosphonium salt and a strong base like n-butyllithium)

• Tetrahydrofuran (THF)

• Aqueous acid (for deprotection)

• A suitable reagent for lactonization (e.g., trifluoroacetic acid)

Procedure:

• Wittig Reaction: Prepare the phosphonium ylide in situ by treating the corresponding phosphonium salt with a strong base in THF at low temperature. Add the aldehyde from Protocol 3 to the ylide solution and allow the reaction to proceed to completion. Quench the reaction and perform a standard workup to isolate the coupled product.

• Deprotection and Lactonization: Treat the coupled product with aqueous acid to remove the acetonide protecting group. The resulting dihydroxy ester can then be induced to lactonize, often under acidic or thermal conditions, to yield the final β-hydroxy-δ-lactone of the statin side chain.

Conclusion: A Gateway to Molecular Complexity

Methyl (5S)-5,6-dihydroxy-4-oxohexanoate, accessible through a straightforward and highly stereoselective Sharpless Asymmetric Dihydroxylation, represents a powerful and versatile chiral building block for the synthesis of complex natural products. Its application in the construction of the statin side chain, as detailed in this note, showcases its potential to streamline synthetic routes and provide access to biologically important molecules with high stereochemical fidelity. The protocols provided herein offer a practical guide for researchers in organic synthesis and drug development to harness the synthetic utility of this valuable synthon.

References

• Diastereoselective synthesis of the lactone portion of compactin and mevinolin. Journal of the Chemical Society, Chemical Communications. [Link]

• Total synthesis of both (+)-compactin and (+)-mevinolin. A general strategy based on the use of a special TiCl3/C8K mixture for dicarbonyl coupling. Journal of the American Chemical Society. [Link]

• Biocatalysis in the Preparation of the Statin Side Chain. ResearchGate. [Link]

• Stereoselective introduction of two chiral centers by a single diketoreductase: an efficient biocatalytic route for the synthesis of statin side chains. PubMed. [Link]

• Asymmetric Dihydroxylation (AD) of α,β-Unsaturated Ketones. Thieme Connect. [Link]

• Sharpless asymmetric dihydroxylation. Wikipedia. [Link]

• Sharpless Asymmetric Dihydroxylation: An Impressive Gadget for the Synthesis of Natural Products: A Review. PMC. [Link]

• An efficient protocol for Sharpless-style racemic dihydroxylation. SciSpace. [Link]

• Sharpless Dihydroxylation (Bishydroxylation). Organic Chemistry Portal. [Link]

Sources

• 1. Sharpless asymmetric dihydroxylation - Wikipedia [en.wikipedia.org]
• 2. Sharpless Asymmetric Dihydroxylation: An Impressive Gadget for the Synthesis of Natural Products: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Sharpless Dihydroxylation (Bishydroxylation) [organic-chemistry.org]
• 5. Stereoselective introduction of two chiral centers by a single diketoreductase: an efficient biocatalytic route for the synthesis of statin side chains - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Diastereoselective synthesis of the lactone portion of compactin and mevinolin - Journal of the Chemical Society, Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]

Application Notes and Protocols for the Incorporation of Methyl (5S)-5,6-dihydroxy-4-oxohexanoate into Active Pharmaceutical Ingredients

Authored by: A Senior Application Scientist

Abstract

This document provides a comprehensive guide for researchers, medicinal chemists, and drug development professionals on the strategic incorporation of the chiral building block, methyl (5S)-5,6-dihydroxy-4-oxohexanoate, into active pharmaceutical ingredients (APIs). While this specific molecule is not extensively described in current literature, its constituent functional groups—a β,γ-dihydroxy ketone and a methyl ester—are of significant interest in medicinal chemistry for their potential to modulate the physicochemical and pharmacological properties of drug candidates. These application notes will therefore focus on the fundamental principles and established synthetic methodologies for integrating such functionalities. We will explore the rationale behind experimental design, provide detailed, adaptable protocols, and discuss analytical techniques for the characterization of the resulting conjugates.

Introduction: The Rationale for Incorporating Dihydroxy-Keto-Ester Moieties

The introduction of polar functional groups like vicinal diols and keto-esters into a drug candidate can profoundly influence its biological activity, pharmacokinetic profile, and safety. The dihydroxy moiety can enhance aqueous solubility, a critical factor for bioavailability. Furthermore, the stereochemistry of the diol, as in the (5S) configuration of the title compound, can lead to specific chiral interactions with biological targets, potentially improving potency and selectivity. The keto and ester functionalities offer handles for further chemical modification and can participate in hydrogen bonding interactions with target proteins.

The strategic placement of a building block like methyl (5S)-5,6-dihydroxy-4-oxohexanoate can be envisioned to:

• Improve Pharmacokinetic Properties: Enhanced solubility and the potential for tailored metabolism.

• Enhance Target Binding: The functional groups can form key interactions with amino acid residues in a protein's active site.

• Enable Prodrug Strategies: The methyl ester can be designed to be cleaved in vivo to release the active carboxylic acid.

• Serve as a Linker: The hexanoate backbone can act as a flexible linker to connect different pharmacophores.

Physicochemical Properties and Handling of the Building Block

Table 1: Estimated Physicochemical Properties

Property	Estimated Value	Considerations for Handling and Storage
Molecular Formula	C7H12O4	-
Molecular Weight	160.17 g/mol	-
Appearance	Likely a viscous oil or low-melting solid	Store in a cool, dry place.
Solubility	Expected to be soluble in polar organic solvents (e.g., methanol, ethanol, DMSO, DMF) and have some water solubility.	Assess solubility in relevant reaction and formulation solvents.
Stability	The diol and keto-ester functionalities may be sensitive to strong acids, bases, and high temperatures.	Store under an inert atmosphere (e.g., argon or nitrogen) to prevent oxidation.

Strategic Incorporation of the Building Block: Synthetic Pathways

The incorporation of methyl (5S)-5,6-dihydroxy-4-oxohexanoate into an API requires careful consideration of the reactivity of its functional groups. The vicinal diol is susceptible to oxidation and can be reactive under certain conditions. The ketone can undergo nucleophilic attack, and the ester can be hydrolyzed or transesterified. Therefore, a protecting group strategy is often necessary.

Protecting Group Strategy

A common and effective way to protect a vicinal diol is to form a cyclic acetal, such as an acetonide (isopropylidene ketal). This protecting group is stable to a wide range of reaction conditions and can be readily removed under mild acidic conditions.

Caption: Workflow for incorporating the building block into an amine-containing API.

Coupling Chemistries

The choice of coupling chemistry will depend on the functional groups present in the API.

• Amide Bond Formation: If the API has a primary or secondary amine, the methyl ester of the building block can be hydrolyzed to the corresponding carboxylic acid, which can then be coupled to the amine using standard peptide coupling reagents (e.g., EDC/HOBt, HATU). Alternatively, direct amidation of the ester can be achieved with some amines at elevated temperatures.

• Ether Linkage: The hydroxyl groups of the diol (after deprotection) can be used to form ether linkages with electrophilic sites on the API, such as an alkyl halide.

• Click Chemistry: The building block could be functionalized with an azide or alkyne to enable copper-catalyzed or strain-promoted azide-alkyne cycloaddition reactions with a correspondingly functionalized API.

Experimental Protocols

The following protocols are representative and may require optimization for specific APIs.

Protocol 1: Protection of the Vicinal Diol

Objective: To protect the 5,6-dihydroxy groups as an acetonide.

Materials:

• Methyl (5S)-5,6-dihydroxy-4-oxohexanoate

• 2,2-Dimethoxypropane

• p-Toluenesulfonic acid (p-TsOH) monohydrate

• Anhydrous acetone

• Saturated aqueous sodium bicarbonate (NaHCO3)

• Brine

• Anhydrous sodium sulfate (Na2SO4)

• Rotary evaporator

• Magnetic stirrer and stir bar

Procedure:

• Dissolve methyl (5S)-5,6-dihydroxy-4-oxohexanoate (1.0 eq) in anhydrous acetone.

• Add 2,2-dimethoxypropane (1.5 eq).

• Add a catalytic amount of p-TsOH monohydrate (0.05 eq).

• Stir the reaction at room temperature and monitor by TLC or LC-MS.

• Upon completion, quench the reaction with saturated aqueous NaHCO3.

• Remove the acetone under reduced pressure.

• Extract the aqueous residue with ethyl acetate (3x).

• Wash the combined organic layers with brine, dry over Na2SO4, filter, and concentrate in vacuo.

• Purify the crude product by column chromatography on silica gel.

Protocol 2: Saponification of the Methyl Ester

Objective: To hydrolyze the methyl ester to the corresponding carboxylic acid for subsequent amide coupling.

Materials:

• Protected methyl (5S)-5,6-dihydroxy-4-oxohexanoate (from Protocol 1)

• Lithium hydroxide (LiOH)

• Tetrahydrofuran (THF)

• Water

• 1 M Hydrochloric acid (HCl)

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate (Na2SO4)

Procedure:

• Dissolve the protected ester (1.0 eq) in a mixture of THF and water.

• Add LiOH (1.5 eq).

• Stir the reaction at room temperature and monitor by TLC or LC-MS.

• Upon completion, acidify the reaction mixture to pH 3-4 with 1 M HCl.

• Extract the product with ethyl acetate (3x).

• Wash the combined organic layers with brine, dry over Na2SO4, filter, and concentrate in vacuo.

Protocol 3: Amide Coupling to an Amine-Containing API

Objective: To couple the protected carboxylic acid to an API with a primary or secondary amine.

Materials:

• Protected carboxylic acid (from Protocol 2)

• Amine-containing API (API-NH2)

• N-(3-Dimethylaminopropyl)-N'-ethylcarbodiimide hydrochloride (EDC)

• 1-Hydroxybenzotriazole (HOBt)

• N,N-Diisopropylethylamine (DIPEA)

• Anhydrous N,N-dimethylformamide (DMF)

Procedure:

• Dissolve the protected carboxylic acid (1.0 eq) and HOBt (1.1 eq) in anhydrous DMF.

• Add EDC (1.2 eq) and stir for 15 minutes at room temperature.

• Add a solution of the API-NH2 (1.0 eq) and DIPEA (2.0 eq) in anhydrous DMF.

• Stir the reaction at room temperature overnight.

• Monitor the reaction by TLC or LC-MS.

• Upon completion, dilute the reaction mixture with water and extract with ethyl acetate (3x).

• Wash the combined organic layers with saturated aqueous NaHCO3, water, and brine.

• Dry the organic layer over Na2SO4, filter, and concentrate in vacuo.

• Purify the crude product by column chromatography or preparative HPLC.

Caption: Step-wise representation of the amide coupling protocol.

Protocol 4: Deprotection of the Acetonide

Objective: To remove the acetonide protecting group to reveal the vicinal diol.

Materials:

• Protected API conjugate (from Protocol 3)

• Trifluoroacetic acid (TFA)

• Dichloromethane (DCM)

• Water

Procedure:

• Dissolve the protected API conjugate in a mixture of DCM and water (e.g., 9:1).

• Add TFA (e.g., 10-50% v/v).

• Stir the reaction at room temperature and monitor by LC-MS.

• Upon completion, remove the solvent in vacuo.

• Purify the final product by preparative HPLC.

Characterization of the Final Conjugate

The successful synthesis of the API conjugate should be confirmed by a suite of analytical techniques.

Table 2: Analytical Characterization

Technique	Purpose	Expected Observations
LC-MS	To determine the purity and confirm the molecular weight of the product.	A single major peak with the expected m/z value for the protonated molecule [M+H]+.
NMR (1H, 13C, COSY, HSQC)	To confirm the structure of the conjugate and the presence of the building block.	Characteristic signals for the diol, ketone, and ester functionalities, and correlation signals confirming the covalent linkage to the API.
FT-IR	To identify the functional groups present.	Characteristic absorption bands for O-H (diol), C=O (ketone and ester/amide), and other functional groups in the API.
Chiral HPLC	To confirm the stereochemical integrity of the (5S) center.	A single enantiomeric peak, confirming no racemization occurred during the synthesis.

Troubleshooting

Problem	Possible Cause	Suggested Solution
Low yield in coupling reaction	Incomplete activation of the carboxylic acid; steric hindrance.	Use a more powerful coupling reagent (e.g., HATU); increase reaction time and/or temperature.
Side reactions during deprotection	The API is sensitive to acidic conditions.	Use milder acidic conditions (e.g., acetic acid in water/THF); screen different deprotection reagents.
Epimerization at the chiral center	Basic conditions during saponification or coupling.	Use milder bases for saponification (if necessary); ensure the coupling reaction is performed under neutral or slightly acidic pH.

Conclusion

The incorporation of methyl (5S)-5,6-dihydroxy-4-oxohexanoate or similar building blocks into APIs presents a valuable strategy for modulating their pharmacological properties. A careful and systematic approach, including the use of appropriate protecting groups and coupling chemistries, is essential for success. The protocols and guidelines presented here provide a solid foundation for researchers to explore the potential of this and other novel building blocks in drug discovery and development.

References

• Vertex AI Search. (2025). methyl 5-hydroxy-5-(4-methoxyphenyl)

• Cheméo. (n.d.). methyl 5-hydroxyhexanoate - Chemical & Physical Properties. Retrieved from [Link]

• PubMed. (2003). Synthesis of methyl (5S,6R,7E,9E,11Z,13E,15S)-16-(4-fluorophenoxy)-5,6,15-trihydroxy-7,9,11,13-hexadecatetraenoate, an analogue of 15R-lipoxin A4. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Introducing an α-Keto Ester Functional Group through Pt-Catalyzed Direct C–H Acylation with Ethyl Chlorooxoacetate. Retrieved from [Link]

• The Good Scents Company. (n.d.). methyl 5-hydroxyhexanoate. Retrieved from [Link]

• ResearchGate. (n.d.). Methods for the Synthesis of α-Keto Esters. Retrieved from [Link]

• Organic Syntheses. (2014). Formation of γ-‐Keto Esters from β. Retrieved from [Link]

• Amanote Research. (2020). Introducing an Α-Keto Ester Functional Group Through -. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Methyl 4-acetyl-5-oxohexanoate. Retrieved from [Link]

• MDPI. (2025). Current Status of Research on Synthesis of α-Keto Acids and Their Esters. Retrieved from [Link]

• Royal Society of Chemistry. (2022). First stereoselective total synthesis of 4(S),5(S)-oxido-17(S)-hydroxy-6(E),8(E),10(Z),13(Z),15(E),19(Z)-docosahexaenoic acid, the biosynthetic precursor of resolvins D3 and D4. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Anti-Inflammatory Effect of Selected Dihydroxyflavones. Retrieved from [Link]

• PubMed. (2007). 6-aryl-4-oxohexanoic acids: synthesis, effects on eicosanoid biosynthesis, and anti-inflammatory in vivo-activities. Retrieved from [Link]

Sources

• 1. methyl 5-hydroxyhexanoate - Chemical & Physical Properties by Cheméo [chemeo.com]
• 2. methyl 5-hydroxyhexanoate, 62593-13-9 [thegoodscentscompany.com]

Technical Notes & Optimization

Technical Support Center: Chiral HPLC Optimization for Methyl (5S)-5,6-dihydroxy-4-oxohexanoate

Welcome to the advanced troubleshooting and method development portal. As a highly polar, polyoxygenated small molecule, methyl (5S)-5,6-dihydroxy-4-oxohexanoate presents unique chromatographic challenges. The presence of a 1,2-diol, an ester, and an α -hydroxy ketone motif makes this analyte prone to excessive retention, poor UV detection, and on-column racemization.

This guide bridges fundamental chemical mechanisms with field-proven chromatographic solutions to help you develop a robust, self-validating chiral separation method.

Part 1: Method Development Decision Tree

Figure 1: Decision tree for optimizing chiral HPLC conditions for polar alpha-hydroxy ketones.

Part 2: Troubleshooting & FAQs

Q1: Why am I experiencing extreme retention times and broad peaks under standard Normal Phase (Hexane/IPA) conditions? Causality: Methyl (5S)-5,6-dihydroxy-4-oxohexanoate is a highly polar molecule. In a non-polar bulk solvent like hexane, the primary and secondary diols engage in overwhelmingly strong, non-specific hydrogen bonding with the polar carbamate or ester linkages of the polysaccharide chiral stationary phase (CSP). Solution: Transition from Normal Phase to1 using 100% Methanol or Acetonitrile[1]. POM solvents competitively disrupt non-specific hydrogen bonding, allowing the stereoselective inclusion mechanisms of the CSP to dominate, thereby sharpening peaks and reducing retention times.

Q2: My chromatogram shows a "plateau" or bridging between the enantiomer peaks. Is the column degrading? Causality: A raised baseline between enantiomeric peaks is a classic hallmark of on-column interconversion or racemization. Your target molecule is an α -hydroxy ketone. The proton at the C5 chiral center is highly acidic. If basic additives (e.g., diethylamine) are present in the mobile phase, they catalyze keto-enol tautomerization, forming an achiral enediolate intermediate during the run. Solution:

• Eliminate Additives: Ensure the mobile phase is strictly neutral.

• Thermal Control: 1 to thermodynamically slow the kinetics of tautomerization[1].

Q3: I cannot detect the analyte at 254 nm. How should I adjust my detection strategy? Causality: The molecule lacks an extended π -conjugated system or aromatic ring. The isolated ester and ketone moieties only exhibit weak n→π∗ transitions near 280 nm and stronger π→π∗ transitions below 220 nm. Solution: Monitor absorbance at 210 nm. However, you must2, which will opaque the detector[2]. Acetonitrile and Methanol are ideal. Alternatively, utilize a Charged Aerosol Detector (CAD) or Mass Spectrometry (MS).

Q4: I switched to pure Ethanol to improve solubility, but my system pressure spiked dangerously high. What happened? Causality: Alcohols like pure Ethanol and Isopropanol have significantly higher viscosities than Hexane or Acetonitrile. When pumped at standard flow rates (e.g., 1.0 mL/min), the pressure drop across the densely packed chiral column increases dramatically. Solution: 3 (e.g., to 0.5 mL/min) to maintain backpressure below the column's maximum operating limit (typically <1000 psi for Daicel columns)[3].

Q5: My immobilized column (e.g., CHIRALPAK IC) has lost efficiency over time. How do I restore it? Causality: Highly polar samples often contain strongly adsorbing impurities that foul the stationary phase or block the inlet frit. Solution: Because the CSP is immobilized, it is safe to4 to strip away adsorbed material and restore efficiency[4].

Part 3: Data Presentation & Mode Comparison

Table 1: Mobile Phase Mode Comparison for Keto-Diol Chiral Separation

HPLC Mode	Typical Solvents	Analyte Solubility	Peak Shape / Efficiency	Risk of On-Column Racemization	Recommendation
Normal Phase	Hexane / IPA (80:20)	Poor	Very Broad (Strong H-bonding)	Moderate (if basic additives used)	Not Recommended
Polar Organic	100% MeOH or ACN	Excellent	Sharp (Disrupts non-specific bonds)	Low (if run at sub-ambient Temp)	Highly Recommended
Reversed-Phase	Water / ACN (with Formic Acid)	Excellent	Good	High (Acid catalyzes enolization)	Use with Caution

Part 4: Step-by-Step Experimental Protocol

Self-Validating Workflow: Polar Organic Mode (POM) Screening

• System Purge: To prevent immiscibility or precipitation,5 before connecting the chiral column[5].

• Sample Preparation: Dissolve the methyl (5S)-5,6-dihydroxy-4-oxohexanoate standard in HPLC-grade Acetonitrile to a concentration of 1 mg/mL.

  • Self-Validation Check: Ensure the sample solvent is equal to or weaker than the mobile phase to prevent peak distortion. Do not leave the sample in Methanol for extended periods to prevent ketal formation.

• Column Installation: Install an immobilized polysaccharide column (e.g., CHIRALPAK® IA, IC, or IG; 250 x 4.6 mm, 5 µm). Immobilized columns are required to safely explore a wide range of POM solvents.

• Parameter Setup:

  • Mobile Phase: 100% Methanol (Isocratic).

  • Flow Rate: 0.8 mL/min (Monitor pressure to ensure it remains <1000 psi).

  • Temperature: 15°C (Sub-ambient cooling is critical to suppress enolization).

  • Detection: UV at 210 nm (Ensure reference wavelength is turned off).

• Execution & Evaluation: Inject 5 µL.

  • If the enantiomers co-elute, switch the mobile phase to 100% Acetonitrile.

  • If resolution is achieved but retention is too short, blend Methanol and Acetonitrile to fine-tune steric selectivity.

References

• "Troubleshoot High Daicel Column Backpressure for Better Flow Rates", chiraltech.com. Available at:[Link]

• "Troubleshoot Chiral Column Performance: Efficiency & Resolution", chiraltech.com. Available at:[Link]

• "Possibilities and limitations of computer assisted chiral HPLC method development for ozanimod on polysaccharide based chiral stationary phases", researchgate.net. Available at:[Link]

• "Chiral FAQs - MZ-Analysentechnik", mz-at.de. Available at:[Link]

• "HPLC manual (for chiral HPLC analysis)", u-tokyo.ac.jp. Available at:[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. gousei.f.u-tokyo.ac.jp [gousei.f.u-tokyo.ac.jp]
• 3. chiraltech.com [chiraltech.com]
• 4. chiraltech.com [chiraltech.com]
• 5. mz-at.de [mz-at.de]

Technical Support Center: Troubleshooting the Synthesis of Methyl (5S)-5,6-dihydroxy-4-oxohexanoate

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to assist researchers and drug development professionals in troubleshooting the synthesis of methyl (5S)-5,6-dihydroxy-4-oxohexanoate .

This chiral α,β-dihydroxy ketone is a highly sensitive intermediate. The most scalable and direct synthetic route involves the Sharpless Asymmetric Dihydroxylation (AD) of the commercially available terminal enone, methyl 4-oxohex-5-enoate [3]. However, due to the electron-deficient nature of the substrate and the base-sensitive stereocenter of the product, researchers frequently encounter issues with stalled reactions, overoxidation, and epimerization.

This guide breaks down the mechanistic causality behind these byproducts and provides self-validating protocols to ensure high-yield, enantiopure synthesis.

Reaction Workflow & Mechanistic Pathways

To successfully synthesize this molecule, you must understand the competing pathways in the reaction vessel. The desired pathway involves the stereoselective addition of OsO₄ (guided by the chiral ligand in AD-mix-α) to the terminal alkene, followed by hydrolysis.

Standard workflow for Sharpless AD of methyl 4-oxohex-5-enoate.

If reaction parameters deviate, the intermediate osmate ester or the final product will degrade into specific byproducts. The diagram below maps the causality of these failures.

Mechanistic pathways showing desired product formation versus common byproducts.

Self-Validating Experimental Protocol

To eliminate byproduct formation, execute the following step-by-step methodology. Validation Checkpoints are built into the workflow to ensure process integrity before proceeding to the next step.

• Reagent Preparation : In a 250 mL round-bottom flask, add 1.4 g of AD-mix-α and 95 mg (1.0 mmol) of methanesulfonamide ( MeSO2​NH2​ ).

• Solvent Addition : Add 10 mL of tert-butanol and 10 mL of deionized water. Stir vigorously at room temperature until two clear phases emerge (the lower aqueous phase will be bright yellow).

• Thermal Equilibration : Submerge the flask in an ice-water bath and cool strictly to 0 °C.

  • Validation Checkpoint: Verify the internal temperature is ≤ 2 °C using a probe to prevent premature overoxidation.

• Substrate Addition : Add 1.0 mmol of methyl 4-oxohex-5-enoate dropwise over 5 minutes.

• Reaction Monitoring : Stir vigorously at 0 °C for 24 hours.

  • Validation Checkpoint: Perform TLC (Hexanes/EtOAc 1:1). The starting material ( Rf​≈0.6 ) should be consumed, and a highly polar spot ( Rf​≈0.2 ) should appear.

• Quenching : While maintaining 0 °C, add 1.5 g of solid sodium sulfite ( Na2​SO3​ ). Remove the ice bath and allow the mixture to warm to room temperature, stirring for 1 hour.

  • Validation Checkpoint: The solution must turn from yellow to light blue/grey, indicating complete reduction of Os(VIII) to Os(IV).

• Extraction & Isolation : Extract the aqueous layer with ethyl acetate (3 × 15 mL). Wash the combined organic layers with 2M KOH (to remove the acidic MeSO2​NH2​ ), followed by brine. Dry over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure.

Troubleshooting FAQs

Q: Why is my enantiomeric excess (ee) significantly lower than expected? A: You are observing epimerization at the C5 position. Because the target molecule is an α-hydroxy ketone, the C5 proton is highly acidic due to the adjacent C4 carbonyl. The standard AD-mix contains potassium carbonate ( K2​CO3​ ), which creates a basic environment (pH ~12). Prolonged exposure to this basic environment, especially if the reaction warms above 0 °C, triggers enolization. Reprotonation occurs indiscriminately from either face of the enol, leading to the (5R) epimer and a drastic drop in ee. This base-catalyzed racemization of acyloins is a well-documented degradation pathway [2]. Fix: Strictly maintain the reaction at 0 °C. Do not allow it to warm up overnight, and quench immediately upon completion.

Q: The reaction stalls at ~60% conversion. Adding more AD-mix doesn't help. What is happening? A: Your reaction is trapped at the osmate ester intermediate stage. Methyl 4-oxohex-5-enoate is an electron-deficient olefin (an enone). During the catalytic cycle, osmium tetroxide forms an osmate(VI) ester with the alkene. For electron-deficient substrates, the hydrolysis of this intermediate is the rate-limiting step and can be excruciatingly slow, trapping the catalyst. Fix: You must add 1 equivalent of methanesulfonamide ( MeSO2​NH2​ ). According to Kolb, VanNieuwenhze, and Sharpless [1], this additive significantly accelerates the hydrolysis of the osmate ester, freeing the osmium catalyst to re-enter the cycle and driving the reaction to completion.

Q: I am detecting carboxylic acid byproducts and low yields of the diol. How do I prevent this? A: You are experiencing oxidative cleavage. Overoxidation is a common side reaction in osmium-catalyzed dihydroxylations. If the osmate ester is exposed to the excess co-oxidant ( K3​Fe(CN)6​ ) at elevated temperatures, the C5-C6 carbon-carbon bond will cleave, yielding carboxylic acid byproducts (e.g., methyl 4-oxobutanoate derivatives). Fix: Temperature control is paramount. Ensure the quenching step (addition of Na2​SO3​ ) is performed before the reaction is allowed to warm to room temperature. This destroys all active oxidants before thermal energy can drive the cleavage pathway.

Quantitative Data Summary

The following table summarizes the causal relationship between reaction conditions and byproduct formation, validating the necessity of the optimized protocol.

Reaction Conditions	Additive	Time (h)	Conversion (%)	ee (%)	Major Byproduct Observed
25 °C, Standard AD-mix-α	None	24	95	< 40	(5R)-epimer (Racemization)
0 °C, Standard AD-mix-α	None	48	65	85	Stalled Osmate(VI) ester
0 °C, Standard AD-mix-α	MeSO2​NH2​ (1 eq)	24	> 98	> 95	None (Optimal Conditions)
0 °C → 25 °C (Warming)	MeSO2​NH2​ (1 eq)	24	80	70	Cleavage products (Acids)

References

• Catalytic Asymmetric Dihydroxylation Source: Chemical Reviews (ACS Publications), 1994, 94 (8), 2483–2547. URL:[Link]

• Source: Google Patents.

optimizing extraction efficiency of methyl (5S)-5,6-dihydroxy-4-oxohexanoate from aqueous layers

Welcome to the Technical Support Center. As a Senior Application Scientist, I have compiled this definitive troubleshooting guide to address the specific physicochemical challenges associated with isolating methyl (5S)-5,6-dihydroxy-4-oxohexanoate from aqueous mixtures.

This molecule presents a unique extraction challenge: it is a highly polar, water-soluble compound featuring a vicinal diol, a ketone, and an ester. Standard organic workups frequently result in poor mass recovery, intractable emulsions, or chemical degradation. The following guide synthesizes thermodynamic principles with field-proven methodologies to help you build a robust, self-validating extraction system.

Part 1: Core Troubleshooting & FAQs

Q1: Why is my extraction yield consistently below 30% when using standard solvents like ethyl acetate (EtOAc) or dichloromethane (DCM)? A: The target molecule forms a dense, highly stable hydrogen-bonding network with the aqueous phase due to its vicinal diol and ketone moieties. Solvents like DCM and EtOAc lack the necessary hydrogen-bond donating capacity to disrupt this hydration shell. Causality & Solution: Transition your extraction solvent to 1-butanol . Thermodynamic simulations and practical partition studies demonstrate that 1-butanol forms nanostructured "inverse micelles" that can encapsulate polar diols, effectively mimicking an aqueous environment locally within the organic phase[1]. Recent evaluations of biobased solvents also confirm that 1-butanol is a superior choice for hydrophilic molecules with low partition coefficients[2].

Q2: Since switching to 1-butanol, I am observing multiple byproduct spots on my TLC. What is causing this degradation? A: Methyl (5S)-5,6-dihydroxy-4-oxohexanoate is highly sensitive to pH extremes. The degradation is likely caused by the inherent pH of your unbuffered aqueous layer. Causality:

• Basic Conditions (pH > 7.5): The methyl ester undergoes rapid, base-catalyzed saponification, yielding a water-soluble carboxylate salt that will permanently remain in the aqueous layer.

• Acidic Conditions (pH < 4.0): The molecule undergoes acid-catalyzed intramolecular cyclization. The C5 or C6 hydroxyl groups attack the C4 ketone to form a hemiketal, or, if the ester hydrolyzes, it can form a lactone. Solution: Implement strict pH control. Buffer your aqueous layer to a precise pH of 5.5–6.5 using a 0.1 M phosphate buffer prior to extraction, and maintain the temperature below 20°C.

pH-dependent degradation pathways of methyl (5S)-5,6-dihydroxy-4-oxohexanoate.

Q3: The aqueous and organic layers are forming a severe, unbreakable emulsion. How can I resolve this? A: Emulsions in this system are typically caused by the inherent partial miscibility of 1-butanol and water, exacerbated by trace amphiphilic byproducts. Solution: Apply the Salting-Out Effect . Saturate the aqueous layer with sodium chloride (NaCl) or ammonium sulfate ((NH4)2SO4). This drastically increases the ionic strength of the aqueous phase, decreasing the solubility of both the target diol and the organic solvent in water[3].

Q4: Even with salting out and 1-butanol, I cannot achieve >90% recovery. Is there a more aggressive strategy? A: Yes. If physical extraction reaches its thermodynamic limit, switch to Reactive Extraction using a boronic acid carrier. Phenylboronic acid (PBA) reacts rapidly and reversibly with vicinal diols in aqueous media to form a lipophilic cyclic boronate ester. This non-polar intermediate partitions seamlessly into solvents like DCM. Post-extraction, the boronate ester is cleaved using a mild aqueous wash (e.g., dilute H2O2 or mild acid), releasing the purified diol.

Part 2: Quantitative Data & Solvent Comparison

The following table summarizes the expected performance of various solvent systems when extracting highly polar vicinal diols from aqueous media.

Solvent System	Approx. Partition Coefficient (Log P)	Average Yield (%)	Emulsion Risk	Mechanistic Advantage / Disadvantage
Dichloromethane (DCM)	< 0.1	10 - 15%	Low	Fails to disrupt the diol's aqueous hydrogen-bonding network.
Ethyl Acetate (EtOAc)	0.3 - 0.5	25 - 40%	Moderate	Good H-bond acceptor, but lacks H-bond donating capability.
1-Butanol	1.8 - 2.2	75 - 85%	High	Forms inverse micelles encapsulating the diol[1].
1-Butanol + NaCl (Sat.)	> 2.5	88 - 95%	Low	Salting-out effect forces the diol into the organic phase[3].
DCM + Phenylboronic Acid	> 3.5	> 95%	Low	Temporary covalent masking of the diol creates a highly lipophilic intermediate.

Part 3: Experimental Methodologies

Protocol A: Optimized Salting-Out Assisted 1-Butanol Extraction

Use this protocol as your primary, scalable extraction method.

• pH Adjustment: Transfer the aqueous reaction mixture to a chilled Erlenmeyer flask (15°C). Slowly add 0.1 M NaH2PO4 buffer until the pH stabilizes exactly between 5.5 and 6.5.

• Salting Out: Add solid NaCl to the buffered aqueous layer while stirring vigorously until no more salt dissolves (approx. 36 g per 100 mL of water).

• Extraction: Transfer the saturated mixture to a separatory funnel. Add an equal volume of 1-butanol. Invert gently 10-15 times. Do not shake vigorously to avoid micro-emulsions.

• Phase Separation: Allow the funnel to rest for 20 minutes. The high ionic strength will force a sharp phase boundary.

• Self-Validation (TLC): Before discarding the aqueous layer, spot it onto a silica TLC plate alongside the organic layer. Stain the plate with Potassium Permanganate ( KMnO4​ ) dip and heat. The target diol will appear as a bright yellow spot on a purple background. If the aqueous lane shows no yellow spot, extraction is complete.

• Isolation: Collect the upper 1-butanol layer, dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure (rotary evaporator bath < 35°C to prevent thermal degradation).

Protocol B: Boronic Acid-Mediated Reactive Extraction

Use this protocol if Protocol A fails to yield >85% recovery or if extreme purity is required.

• Complexation: To the aqueous layer (pH adjusted to 7.5 to facilitate boronate formation), add 1.1 equivalents of Phenylboronic Acid (PBA) dissolved in an equal volume of DCM.

• Extraction: Stir the biphasic mixture vigorously for 30 minutes at room temperature. The PBA will covalently bind the vicinal diol, drawing it into the DCM layer.

• Separation & Self-Validation (NMR): Separate the DCM layer. Validation: Take a 0.1 mL aliquot, evaporate, and run a crude 1H -NMR. The disappearance of the diol -OH protons and the appearance of aromatic PBA protons (7.3-7.8 ppm) confirms successful complexation.

• Cleavage: To the DCM layer, add an equal volume of a cleavage solution (0.1 M HCl or a mild THF/H2O2 mixture). Stir for 30 minutes to hydrolyze the boronate ester.

• Final Recovery: The target diol is now released back into the new, clean aqueous cleavage solution. Separate the layers, wash the aqueous layer once with pure DCM to remove residual PBA, and lyophilize the aqueous layer to obtain the pure methyl (5S)-5,6-dihydroxy-4-oxohexanoate.

Workflow for optimizing the extraction of highly polar diols from aqueous layers.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Finding suitable biobased solvents for extractions from water - RSC Sustainability (RSC Publishing) DOI:10.1039/D4SU00628C [pubs.rsc.org]
• 3. US8835660B2 - Method for extracting organic compounds from aqueous mixtures - Google Patents [patents.google.com]

Reference Data & Comparative Studies

Validating the Stereochemical Purity of Methyl (5S)-5,6-dihydroxy-4-oxohexanoate Using NMR: A Methodological Comparison Guide

For drug development professionals and synthetic chemists, validating the enantiomeric excess (ee) of highly functionalized chiral building blocks is a critical quality control step. Methyl (5S)-5,6-dihydroxy-4-oxohexanoate presents a unique analytical challenge: it is a polyfunctional molecule containing an ester, a ketone, a secondary hydroxyl at the chiral center (C5), and a primary hydroxyl (C6).

While chiral HPLC is a standard tool, Nuclear Magnetic Resonance (NMR) spectroscopy offers direct structural and stereochemical evidence without the need for specialized chiral stationary phases. This guide objectively compares the performance of Chiral Derivatizing Agents (CDAs) and Chiral Lanthanide Shift Reagents (CLSRs) for validating the stereochemical purity of this specific molecule, providing field-proven protocols and mechanistic insights.

The Mechanistic Challenge of Polyfunctional Diols

The structural density of methyl (5S)-5,6-dihydroxy-4-oxohexanoate dictates the success or failure of an NMR validation strategy. Methods relying on non-covalent interactions, such as CLSRs or Chiral Solvating Agents (CSAs), face severe competitive binding. The C4 ketone and the C5/C6 diol moiety form a highly chelating α -hydroxy ketone/1,2-diol system. When a metal-based shift reagent is introduced, it partitions its coordination across multiple oxygen sites, leading to fluxional complexes and unpredictable chemical shifts.

Conversely, covalent derivatization using CDAs (like Mosher's Acid) chemically locks the hydroxyl groups. By converting the enantiomeric mixture into diastereomers, the conformational flexibility is restricted, yielding sharp, unambiguous NMR signals suitable for precise quantitative integration .

Methodological Comparison: CDAs vs. CLSRs

To objectively select the best approach, we must evaluate the analytical performance of each method against the specific structural liabilities of the substrate.

Table 1: Performance Comparison of NMR Stereochemical Validation Methods

Parameter	Mosher's Method (CDA: MTPA-Cl)	Europium Titration (CLSR: Eu(hfc)3)
Mechanism	Covalent bis-esterification	Non-covalent Lewis acid-base coordination
Target Nuclei	1H , 19F , 13C	1H , 13C
Signal Resolution ( Δδ )	High (Baseline separation in 19F )	Moderate (Highly dependent on concentration)
Line Broadening	None (Sharp singlets)	Severe (Paramagnetic relaxation from Eu 3+ )
Polyfunctional Interference	Low (Derivatization locks conformation)	High (Competitive multi-site coordination)
Sample Recovery	Destructive (Requires chemical hydrolysis)	Non-destructive (Can be extracted post-analysis)
Risk of Error	Kinetic resolution if reaction is incomplete	Peak overlap due to paramagnetic broadening

Deep Dive: Why Mosher's Bis-Derivatization is the Gold Standard

For methyl (5S)-5,6-dihydroxy-4-oxohexanoate, bis-derivatization with α -methoxy- α -trifluoromethylphenylacetyl chloride (MTPA-Cl) is the superior choice .

The Causality of the Choice: Reacting the C5 and C6 hydroxyls with (R)-MTPA-Cl yields the corresponding (S)-MTPA bis-ester. The trifluoromethyl ( CF3​ ) group of the MTPA moiety exerts a strong magnetic anisotropic shielding effect on the adjacent protons. More importantly, the use of 19F NMR provides a background-free spectrum. Since the native molecule lacks fluorine, the only signals present will be the CF3​ singlets of the diastereomers.

Because the C5 and C6 positions are adjacent, bis-derivatization creates significant steric bulk. Counterintuitively, this is highly advantageous: the steric clash rigidly locks the preferred conformation of the molecule, maximizing the chemical shift difference ( Δδ ) between the (5S) and trace (5R) enantiomers in the 19F spectrum.

Avoiding the Kinetic Resolution Trap: A critical failure point in CDA methodologies is kinetic resolution . If the derivatization reaction is not driven to 100% completion, the (R)-MTPA-Cl may react faster with the (5S)-enantiomer than the (5R)-enantiomer. This would artificially inflate the calculated enantiomeric excess. Therefore, a massive excess of reagents and a hypernucleophilic catalyst (DMAP) are mandatory.

Experimental Protocols

Protocol A: Bis-Derivatization with MTPA-Cl (CDA Method)

This protocol utilizes a self-validating system: the use of 19F NMR ensures no background interference, and TLC monitoring ensures complete conversion to prevent kinetic resolution.

• Sample Preparation: Azeotropically dry 10 mg of methyl (5S)-5,6-dihydroxy-4-oxohexanoate with 1 mL of anhydrous toluene under vacuum to remove trace water (which would hydrolyze the MTPA-Cl).

• Reaction Setup: Dissolve the dried substrate in 0.5 mL of anhydrous pyridine in a dry vial purged with argon. Add 0.1 molar equivalents of 4-dimethylaminopyridine (DMAP) as a catalyst.

• Derivatization: Add 3.5 molar equivalents of (R)-MTPA-Cl. Note: The large excess is required to force the sterically hindered bis-derivatization at both C5 and C6 to absolute completion.

• Incubation & Validation: Stir at room temperature for 12 hours. Validate complete consumption of the starting diol via TLC (Stain with KMnO4).

• Workup: Quench with 1 mL of saturated NaHCO3​ . Extract with ethyl acetate (3 x 2 mL). Wash the organic layer with 1M HCl to remove pyridine, dry over Na2​SO4​ , and concentrate.

• NMR Acquisition: Dissolve the residue in CDCl3​ . Acquire a 19F NMR spectrum at 376 MHz. Integrate the distinct CF3​ singlets to calculate the exact % ee.

Protocol B: Titration with Eu(hfc)3 (CLSR Method)

While less optimal for this specific polyfunctional molecule, this method is useful for rapid, non-destructive estimations.

• Preparation: Dissolve 10 mg of the diol in 0.6 mL of anhydrous CDCl3​ in an NMR tube. Acquire a baseline 1H NMR spectrum.

• Titration: Prepare a concentrated stock solution of Eu(hfc)3 in CDCl3​ . Add the shift reagent to the NMR tube in precise increments of 0.05 molar equivalents .

• Monitoring: Acquire a 1H NMR spectrum after each addition. Causality Note: Incremental addition is critical. The paramagnetic Eu(III) center induces rapid pseudo-contact shifts to separate the enantiomeric signals, but over-addition will cause severe line broadening, merging the signals into an unintegrable baseline hump.

• Analysis: Identify the optimal [LSR]/[Substrate] ratio where the enantiomeric peaks of the C2 or C3 methylenes are baseline resolved, and integrate to estimate % ee.

Visualizing the Workflows and Mechanisms

Comparative workflow for validating stereochemical purity using CDA vs. CLSR methodologies.

Mechanistic divergence: CDAs selectively target hydroxyls, while CLSRs suffer from competitive multi-site coordination.

References

• Seco, J. M., Quiñoá, E., & Riguera, R. "The Assignment of Absolute Configuration by NMR | Chemical Reviews." ACS Publications.
• Seco, J. M., Quiñoá, E., & Riguera, R. "Assignment of the absolute configuration of polyfunctional compounds by NMR using chiral derivatizing agents." American Chemical Society.
• Wilson, W. K., Scallen, T. J., & Morrow, C. U. "Determination of the enantiomeric purity of mevalonolactone via NMR using a chiral lanthanide shift reagent." PubMed.
• Hoye, T. R., Jeffrey, C. S., & Shao, F. "Mosher ester analysis for the determination of absolute configuration of stereogenic (chiral) carbinol carbons." Matilda.

GC-MS method validation for detecting methyl (5S)-5,6-dihydroxy-4-oxohexanoate impurities

GC-MS Method Validation for the Detection of Methyl (5S)-5,6-dihydroxy-4-oxohexanoate Impurities: A Comparative Guide

Introduction & Analytical Context

Methyl (5S)-5,6-dihydroxy-4-oxohexanoate is a highly polar, chiral, and thermally labile molecule, frequently encountered as a critical impurity or degradation product in the synthesis of complex pharmaceutical intermediates. Structurally, it features a methyl ester, a ketone at the C4 position, and two adjacent hydroxyl groups at C5 and C6.

For analytical scientists, this molecular architecture presents a distinct challenge. The lack of a strong chromophore renders traditional UV detection ineffective. Furthermore, the active hydrogen atoms on the dihydroxy groups induce severe hydrogen bonding, leading to poor volatility, irreversible adsorption in chromatographic systems, and thermal degradation at elevated temperatures. This guide objectively compares analytical modalities for detecting this impurity and provides a comprehensive, self-validating Gas Chromatography-Mass Spectrometry (GC-MS) protocol grounded in the latest ICH Q2(R2) validation guidelines[1][2].

Part 1: Analytical Modality Comparison

Selecting the correct analytical platform requires balancing sensitivity, structural confirmation capabilities, and matrix compatibility. Below is a comparative analysis of the three primary modalities considered for this impurity.

Table 1: Performance Comparison of Analytical Modalities

Feature/Parameter	GC-MS (Post-Derivatization)	LC-MS/MS (HILIC Mode)	HPLC-UV / HPLC-CAD
Volatility Requirement	High (Requires Silylation)	Low (Direct injection)	Low (Direct injection)
Chromatographic Resolution	Excellent (Capillary column efficiency)	Good (Dependent on HILIC stationary phase)	Moderate
Detection Principle	Electron Ionization (EI) - 70 eV	Electrospray Ionization (ESI)	UV Absorbance / Charged Aerosol
Matrix Effect Susceptibility	Low (Derivatization acts as a cleanup step)	High (Ion suppression in ESI for early eluters)	Low
Structural Elucidation	High (Highly reproducible EI fragmentation)	High (Collision-induced dissociation)	Low (No mass data)
Suitability for this Impurity	Optimal (Standardized structural confirmation)	Viable (Requires complex mobile phases)	Poor (No chromophore for UV)

Causality Check: While LC-MS/MS is a powerful tool, highly polar compounds like methyl (5S)-5,6-dihydroxy-4-oxohexanoate often elute in the void volume of standard Reversed-Phase (RP) columns, suffering from severe matrix ion suppression. GC-MS, coupled with chemical derivatization, bypasses this issue by neutralizing polarity and leveraging the unmatched peak capacity of capillary gas chromatography[3].

Part 2: Causality in GC-MS Method Development

To achieve the rigorous standards required by ICH Q2(R2)[4], every step of the GC-MS method must be mechanistically justified.

The Derivatization Imperative: Direct injection of methyl (5S)-5,6-dihydroxy-4-oxohexanoate into a GC inlet operating at 250°C will result in peak tailing and thermal breakdown. To circumvent this, we employ silylation . Reacting the sample with N-Methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA) replaces the active hydrogens of the C5 and C6 hydroxyl groups with trimethylsilyl (TMS) groups. Causality: This reaction eliminates hydrogen bonding, drastically lowers the boiling point, and shields the molecule from thermal degradation, transforming it into a volatile, stable di-TMS ether derivative[5][6].

Ionization and Detection Strategy: Once separated, the di-TMS derivative is subjected to Electron Ionization (EI). Unlike ESI in LC-MS, EI at 70 eV is highly standardized. It produces a reproducible fragmentation fingerprint that allows for definitive structural confirmation. For trace impurity quantification, the mass spectrometer is operated in Selected Ion Monitoring (SIM) mode, focusing only on the most abundant and characteristic fragment ions to maximize the signal-to-noise ratio.

Decision matrix for selecting the optimal analytical modality for polar impurities.

Part 3: Experimental Protocol (A Self-Validating System)

This step-by-step protocol is designed with built-in self-validation checkpoints to ensure data integrity prior to formal ICH Q2(R2) validation.

Phase 1: Sample Preparation & Derivatization

• Anhydrous Extraction: Accurately weigh 10 mg of the sample matrix into a thoroughly dried 2 mL glass vial. Dissolve in 1.0 mL of anhydrous pyridine. Self-Validation Check: Pyridine must be stored over molecular sieves. Any trace moisture will violently hydrolyze the silylating reagent, causing the derivatization to fail[7].

• Reagent Addition: Add 100 µL of MSTFA containing 1% Trimethylchlorosilane (TMCS). Causality: While MSTFA is a strong silylating agent, the C5 secondary hydroxyl group is sterically hindered. The 1% TMCS acts as a critical catalyst, increasing the silylation potential to ensure 100% conversion[6].

• Incubation: Seal the vial with a PTFE-lined cap and incubate at 60°C for 30 minutes.

• Cooling and Transfer: Allow the vial to cool to room temperature. Transfer 200 µL of the derivatized solution to a GC autosampler vial containing a glass insert.

Phase 2: GC-MS Instrumental Parameters

• Column: DB-5MS (30 m × 0.25 mm ID, 0.25 µm film thickness). Causality: The 5% phenyl stationary phase provides optimal selectivity for TMS-derivatized polar compounds.

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• Inlet: Splitless mode, 250°C. Injection volume: 1.0 µL.

• Oven Program: Initial 80°C (hold 1 min), ramp at 15°C/min to 280°C (hold 5 min).

• MS Parameters: Transfer line at 280°C, Ion source at 230°C. EI energy: 70 eV.

• SIM Ions: Monitor characteristic m/z fragments for the di-TMS derivative (e.g., [M-CH3]+, [M-OCH3]+, and characteristic TMS cleavage ions like m/z 73 and 147).

GC-MS analytical workflow and derivatization pathway for impurity profiling.

Part 4: Quantitative Data & Validation Results

Following the experimental setup, the method must be validated according to ICH Q2(R2) parameters: Specificity, Linearity, Limit of Detection (LOD), Limit of Quantitation (LOQ), Precision, and Accuracy[1][8].

Table 2: GC-MS Method Validation Results for Methyl (5S)-5,6-dihydroxy-4-oxohexanoate

Validation Parameter	ICH Q2(R2) Acceptance Criteria	Experimental Result	Status
Specificity	No interference at retention time	Blank matrix showed no peaks at target RT	Pass
Linearity Range	R² ≥ 0.995	0.05 – 10.0 µg/mL (R² = 0.9992)	Pass
LOD (S/N ≥ 3)	Establish baseline sensitivity	0.015 µg/mL	Pass
LOQ (S/N ≥ 10)	Establish reliable quantitation	0.05 µg/mL	Pass
Method Precision (RSD%)	≤ 5.0% for impurities	2.1% (Intra-day), 3.4% (Inter-day)	Pass
Accuracy (Recovery %)	80% - 120% at LOQ level	96.5% ± 2.8%	Pass

Interpretation: The data confirms that the derivatization-based GC-MS method is highly sensitive and robust. The excellent linearity (R² = 0.9992) and low LOQ (0.05 µg/mL) demonstrate that the 1% TMCS catalyst successfully mitigated any incomplete derivatization, ensuring a highly reproducible analytical response suitable for regulatory submission[9].

References

• European Medicines Agency (EMA). ICH Q2(R2) Validation of analytical procedures - Scientific guideline. Retrieved from[Link]

• MasterControl. ICH Q2 (R2) Guidance for Pharmaceuticals. Retrieved from[Link]

• IntechOpen. Derivatization Methods in GC and GC/MS. Retrieved from[Link]

• SPbU Researchers Portal. Gas Chromatography–Mass Spectrometry (GC-MS) in the Plant Metabolomics Toolbox: Sample Preparation and Instrumental Analysis. Retrieved from[Link]

• ResolveMass Laboratories Inc. GC-MS Method Development & Validation Services. Retrieved from[Link]

Sources

• 1. mastercontrol.com [mastercontrol.com]
• 2. ICH Q2(R2) Validation of analytical procedures - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 3. chemrxiv.org [chemrxiv.org]
• 4. europeanpharmaceuticalreview.com [europeanpharmaceuticalreview.com]
• 5. Derivatization Methods in GC and GC/MS | IntechOpen [intechopen.com]
• 6. pureportal.spbu.ru [pureportal.spbu.ru]
• 7. iajps.com [iajps.com]
• 8. resolvemass.ca [resolvemass.ca]
• 9. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Personal protective equipment for handling methyl (5S)-5,6-dihydroxy-4-oxohexanoate

Advanced Laboratory Safety & Operational Guide: Handling Methyl (5S)-5,6-dihydroxy-4-oxohexanoate

As a highly functionalized chiral intermediate, methyl (5S)-5,6-dihydroxy-4-oxohexanoate is a critical building block in advanced drug development (such as the synthesis of statin side chains and complex natural products). It features a methyl ester, an alpha-hydroxy ketone moiety, and a primary alcohol. Handling this compound requires stringent operational protocols that go beyond basic safety; the procedures must simultaneously protect the researcher from exposure and protect the chemical from stereochemical degradation.

This guide provides a self-validating system of safety and logistical operations, ensuring technical accuracy and chemical integrity throughout your workflow.

Physicochemical Hazard Profile & Causality

To select the appropriate Personal Protective Equipment (PPE) and engineering controls, we must first analyze the molecular vulnerabilities and hazards of the compound:

• Dermal and Ocular Irritation: Alpha-hydroxy ketones and their ester derivatives are established dermal and ocular irritants (). The electrophilic nature of the carbonyl groups allows them to interact readily with nucleophilic sites on biological tissues, necessitating strict barrier protection.

• Tautomerization & Chiral Degradation: The alpha-hydroxy ketone motif can undergo keto-enol tautomerization (1)[1]. In the presence of strong bases or ambient moisture, this tautomerization leads to epimerization at the (5S) chiral center, destroying the stereochemical integrity of the intermediate.

• Oxidation & Hydrolysis: The vicinal diol is highly susceptible to oxidative cleavage in the presence of atmospheric oxygen, while the methyl ester is prone to moisture-driven hydrolysis.

Figure 1: Primary degradation pathways threatening the integrity of the (5S) intermediate.

Mandatory Personal Protective Equipment (PPE) Matrix

Under the OSHA Laboratory Standard (29 CFR 1910.1450), employers must implement control measures, including specific PPE, to reduce exposure to hazardous chemicals (2)[2]. Standard organic laboratory PPE must be strictly enforced, tailored to the permeation risks of ketones and esters (3)[3].

Table 1: PPE Specifications and Causality Data

PPE Category	Specification	Causality / Scientific Justification
Eye/Face	ANSI Z87.1 Safety Goggles	Protects against micro-splashes during pressurized syringe transfers.
Hand	100% Nitrile Gloves (min. 4 mil)	Nitrile provides superior permeation resistance to esters and ketones compared to latex, preventing transdermal absorption.
Body	Flame-Resistant (FR) Lab Coat	Mitigates fire risk when handling the intermediate alongside highly flammable extraction solvents (e.g., Ethyl Acetate).
Respiratory	Chemical Fume Hood	Prevents inhalation of volatile degradation byproducts. Face velocity must be maintained at 80-100 fpm.

Operational Plan: Self-Validating Handling Protocol

Because this compound is sensitive to moisture and air, handling procedures must be executed using Schlenk line techniques or inert-gas purging. The following step-by-step protocol includes built-in validation checks to ensure safety and chemical integrity.

Step 1: Engineering Control Verification

• Action: Activate the chemical fume hood and ensure the sash is positioned at or below the 18-inch operating mark.

• Validation Check: Confirm the continuous monitoring device reads a face velocity of 80–100 fpm (4)[4]. If no digital monitor is present, perform a physical flutter test using a Kimwipe to confirm negative pressure before opening the chemical container.

Step 2: PPE Donning & Inspection

• Action: Don the FR lab coat, ANSI Z87.1 safety goggles, and double-layer 4-mil nitrile gloves.

• Validation Check: Perform a visual and pneumatic inflation check of the gloves. Micro-tears can trap reactive ketones against the skin, exacerbating irritation.

Step 3: Inert Transfer Procedure

• Action: Purge the receiving reaction flask with Argon. Use a gas-tight glass syringe equipped with a stainless steel needle to withdraw the intermediate through a septum. Causality: Do not use plastic (polypropylene) syringes, as the ester/ketone functionalities can leach plasticizers over time, contaminating the chiral pool.

• Validation Check: Observe the liquid in the syringe. It should be clear to pale yellow. If the liquid has turned dark brown, it indicates oxidative cleavage or polymerization (5)[5]; quarantine the material immediately.

Step 4: Reaction Execution

• Action: Introduce the intermediate into the reaction mixture dropwise at sub-ambient temperatures (e.g., 0°C to 5°C).

• Validation Check: Monitor the internal temperature of the reaction flask. A sudden exothermic spike indicates uncontrolled tautomerization or side-reactions.

Step 5: Doffing and Decontamination

• Action: Rinse the syringe with a polar aprotic solvent (e.g., acetone) directly into the organic waste. Remove gloves using the standard glove-in-glove technique.

• Validation Check: Wash hands immediately with soap and water. Inspect the skin for any signs of contact dermatitis or erythema.

Figure 2: Self-validating workflow for handling reactive alpha-hydroxy ketone intermediates.

Waste Management and Disposal Plan

Proper disposal is critical to comply with EPA/OSHA regulations and prevent incompatible chemical reactions in the waste stream.

• Segregation: Dispose of all chemical waste containing methyl (5S)-5,6-dihydroxy-4-oxohexanoate in a clearly labeled "Non-Halogenated Organic Waste" container. (Exception: If halogenated solvents like Dichloromethane were used during the reaction, route the mixture to the "Halogenated Waste" carboy).

• Quenching & Neutralization: Ensure any unreacted intermediate is fully quenched before disposal. Expert Insight: If Tollens' reagent or similar silver-based oxidative tests were used for qualitative analysis of the alpha-hydroxy ketone (1)[1], the resulting silver complexes must be acidified with dilute nitric acid immediately prior to disposal to prevent the formation of highly explosive silver fulminate.

• Solid Waste: Contaminated nitrile gloves, Kimwipes, and disposable septa must be placed in solid hazardous waste bins, not regular municipal trash (4)[4].

References

• Laboratory Safety Guidance - OSHA. osha.gov. 3

• 1910.1450 - Occupational exposure to hazardous chemicals in laboratories. - OSHA. osha.gov. 2

• OSHA FACTSHEET LABORATORY SAFETY CHEMICAL HYGIENE PLAN. osha.gov. 4

• Hydroxyacetone - Grokipedia. grokipedia.com. 5

• Tollens Test: Principle, Preparation, Purpose & Uses | AESL - Aakash Institute. aakash.ac.in. 1

• alpha-Hydroxyacetophenone | C8H8O2 | CID 68490 - PubChem - NIH. nih.gov. Link

Sources

• 1. Tollens Test: Principle, Preparation, Purpose & Uses | AESL [aakash.ac.in]
• 2. 1910.1450 - Occupational exposure to hazardous chemicals in laboratories. | Occupational Safety and Health Administration [osha.gov]
• 3. osha.gov [osha.gov]
• 4. osha.gov [osha.gov]
• 5. Hydroxyacetone — Grokipedia [grokipedia.com]